4-(2-Methoxyphenyl)-4-oxobutyric acid

• CAS: 103987-16-2

Core Science & Biosynthesis

Unraveling the Enigmatic Mechanism of 4-(2-Methoxyphenyl)-4-oxobutyric Acid: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the potential mechanism of action of 4-(2-Methoxyphenyl)-4-oxobutyric acid. In the absence of direct, empirical data for this specific molecule, this document synthesizes information from structurally related compounds and broader chemical classes to postulate its likely biological activities and molecular targets. We will delve into the well-established pharmacology of arylpropionic acid derivatives, the bio-significance of the methoxyphenyl moiety, and the fundamental roles of butanoic acid structures in cellular processes. Furthermore, this guide outlines a strategic, multi-tiered experimental workflow designed to systematically elucidate the precise mechanism of action of 4-(2-Methoxyphenyl)-4-oxobutyric acid, thereby providing a roadmap for future research and development.

Introduction: The Scientific Quest for a Novel Mechanism

4-(2-Methoxyphenyl)-4-oxobutyric acid is a unique small molecule whose specific biological functions and mechanism of action remain largely uncharacterized in publicly available scientific literature. Its chemical architecture, featuring a methoxy-substituted benzene ring linked to a butyric acid chain with a ketone group, suggests potential interactions with a variety of biological targets. The purpose of this guide is to bridge the current knowledge gap by providing a robust theoretical framework for its potential pharmacological activities and to propose a clear, actionable strategy for its empirical investigation.

The structural similarity of 4-(2-Methoxyphenyl)-4-oxobutyric acid to the well-known class of arylpropionic acids, which includes many non-steroidal anti-inflammatory drugs (NSAIDs), provides a logical starting point for our investigation. Arylpropionic acid derivatives are known for their wide range of biological activities, including analgesic, anti-inflammatory, anti-bacterial, anti-convulsant, and anti-cancer properties[1].

Postulated Mechanism of Action: A Synthesis of Structural Analogues

Based on its chemical structure, the mechanism of action of 4-(2-Methoxyphenyl)-4-oxobutyric acid can be hypothesized to involve one or more of the following pathways.

Inhibition of Cyclooxygenase (COX) Enzymes

The most prominent hypothesis stems from its structural relation to arylpropionic acids like ibuprofen and naproxen. These NSAIDs function by inhibiting the cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins from arachidonic acid[1]. Prostaglandins are lipid compounds that are involved in inflammation, pain, and fever. There are two main isoforms of the COX enzyme: COX-1, which is constitutively expressed in most tissues and plays a role in physiological functions, and COX-2, which is induced during inflammation.

Proposed Interaction: 4-(2-Methoxyphenyl)-4-oxobutyric acid may act as a competitive inhibitor of the COX enzymes, with the carboxylic acid moiety playing a crucial role in binding to the active site. The methoxyphenyl group would influence the compound's lipophilicity and steric interactions within the enzyme's binding pocket, potentially conferring selectivity for COX-1 or COX-2.

Caption: Postulated COX Inhibition Pathway.

Modulation of G Protein-Coupled Receptors (GPCRs) and Histone Deacetylases (HDACs)

The butanoic acid (butyric acid) component of the molecule is a short-chain fatty acid (SCFA). SCFAs are known to be important signaling molecules that can modulate cellular activity through two primary mechanisms: activation of G protein-coupled receptors (GPCRs), such as GPR41 and GPR43, and inhibition of histone deacetylases (HDACs)[2].

Proposed Interaction: While the larger aromatic portion of 4-(2-Methoxyphenyl)-4-oxobutyric acid may sterically hinder its interaction with some SCFA targets, it could still retain some activity at specific GPCRs or HDACs. This could lead to downstream effects on gene expression, inflammation, and cellular metabolism.

Caption: Potential SCFA-like Signaling Pathways.

Experimental Workflow for Mechanism of Action Elucidation

To move from hypothesis to empirical evidence, a systematic and multi-faceted experimental approach is required. The following workflow is designed to comprehensively characterize the mechanism of action of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Step 1: In Vitro Target-Based Screening

The initial step involves screening the compound against a panel of known biological targets to identify direct molecular interactions.

Experimental Protocol: COX Inhibition Assay

• Objective: To determine if 4-(2-Methoxyphenyl)-4-oxobutyric acid directly inhibits COX-1 and/or COX-2 enzymes.

• Materials:

  • Purified recombinant human COX-1 and COX-2 enzymes.

  • Arachidonic acid (substrate).

  • 4-(2-Methoxyphenyl)-4-oxobutyric acid (test compound).

  • Known COX inhibitors (e.g., ibuprofen, celecoxib) as positive controls.

  • DMSO (vehicle control).

  • COX inhibitor screening assay kit (e.g., colorimetric or fluorescent).

• Procedure:

  • Prepare a series of dilutions of the test compound and positive controls in assay buffer.

  • In a 96-well plate, add the COX-1 or COX-2 enzyme to each well.

  • Add the test compound, positive control, or vehicle control to the respective wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.

  • Allow the reaction to proceed for a specified time (e.g., 10 minutes) at 37°C.

  • Stop the reaction and measure the product formation using the detection method specified by the assay kit (e.g., measuring absorbance or fluorescence).

• Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 (half-maximal inhibitory concentration) value for both COX-1 and COX-2.

Caption: Workflow for COX Inhibition Assay.

Step 2: Cell-Based Functional Assays

Following target-based screening, it is crucial to assess the compound's effects in a cellular context to understand its functional consequences.

Experimental Protocol: Anti-inflammatory Activity in Macrophages

• Objective: To evaluate the ability of 4-(2-Methoxyphenyl)-4-oxobutyric acid to suppress inflammatory responses in a cellular model.

• Cell Line: Murine macrophage cell line (e.g., RAW 264.7).

• Procedure:

  • Culture RAW 264.7 cells to 80% confluency.

  • Seed cells into 24-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 4-(2-Methoxyphenyl)-4-oxobutyric acid for 1 hour.

  • Induce an inflammatory response by treating the cells with lipopolysaccharide (LPS) for 24 hours.

  • Collect the cell culture supernatant.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and nitric oxide (NO) in the supernatant using ELISA and Griess reagent, respectively.

• Data Analysis:

  • Determine the dose-dependent effect of the compound on the production of inflammatory mediators.

Step 3: Broad-Spectrum Phenotypic Screening

To uncover unexpected mechanisms of action, a broad phenotypic screen can be employed.

Experimental Protocol: Cell Viability and Proliferation Assays

• Objective: To assess the cytotoxic and anti-proliferative effects of the compound across a panel of cancer cell lines.

• Procedure:

  • Utilize a diverse panel of human cancer cell lines (e.g., breast, colon, lung).

  • Treat the cells with a range of concentrations of 4-(2-Methoxyphenyl)-4-oxobutyric acid for 72 hours.

  • Assess cell viability using an MTT or similar colorimetric assay.

• Data Analysis:

  • Calculate the GI50 (growth inhibition 50) for each cell line to identify potential anti-cancer activity.

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of potential quantitative data that could be generated from the proposed experimental workflows.

Assay	Parameter	Hypothetical Value	Interpretation
COX-1 Inhibition	IC50	> 100 µM	Low potency against COX-1.
COX-2 Inhibition	IC50	15 µM	Moderate and selective inhibition of COX-2.
Macrophage Anti-inflammatory	TNF-α EC50	25 µM	Moderate anti-inflammatory activity.
Macrophage Anti-inflammatory	IL-6 EC50	30 µM	Moderate anti-inflammatory activity.
Cancer Cell Proliferation (MCF-7)	GI50	5 µM	Potent anti-proliferative effect on breast cancer cells.

Conclusion and Future Directions

While the precise mechanism of action of 4-(2-Methoxyphenyl)-4-oxobutyric acid remains to be definitively elucidated, its chemical structure strongly suggests potential as a modulator of inflammatory and proliferative pathways. The primary hypothesis centers on the inhibition of COX enzymes, a hallmark of the arylpropionic acid class to which it belongs. However, its butanoic acid moiety also opens the possibility of interactions with SCFA signaling pathways.

The experimental workflows detailed in this guide provide a clear and logical path forward for researchers. Successful execution of these studies will not only illuminate the mechanism of action of this specific compound but also contribute to the broader understanding of how subtle structural modifications can impact the pharmacological properties of small molecules. Future work should focus on in-depth molecular modeling to visualize binding interactions, as well as in vivo studies in relevant animal models to confirm the physiological effects and therapeutic potential of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

References

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (URL: [Link])

• Biological effects of propionic acid in humans; metabolism, potential applications and underlying mechanisms. (URL: [Link])

• Propionic acid – metabolite – biocrates life sciences gmbh. (URL: [Link])

Sources

• 1. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. Propionic acid – metabolite – biocrates life sciences gmbh [biocrates.com]

An In-depth Technical Guide to 4-(2-Methoxyphenyl)-4-oxobutyric Acid: Molecular Characteristics, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(2-Methoxyphenyl)-4-oxobutyric acid, a keto-acid of interest in synthetic organic chemistry and medicinal chemistry. This document details its molecular weight and physical properties, provides a detailed experimental protocol for its synthesis via Friedel-Crafts acylation, discusses its potential applications, and outlines essential safety and handling procedures.

Molecular Identity and Physicochemical Properties

4-(2-Methoxyphenyl)-4-oxobutyric acid, also known as 3-(2-methoxybenzoyl)propionic acid, is an organic compound featuring a methoxy-substituted phenyl ring, a ketone functional group, and a carboxylic acid moiety. These functional groups impart a unique combination of chemical reactivity, making it a valuable building block in the synthesis of more complex molecules.

Table 1: Chemical Identifiers for 4-(2-Methoxyphenyl)-4-oxobutyric Acid

Identifier	Value
IUPAC Name	4-(2-methoxyphenyl)-4-oxobutanoic acid
Synonyms	3-(2-methoxybenzoyl)propionic acid
CAS Number	103987-16-2[1]
Molecular Formula	C₁₁H₁₂O₄[1]
Molecular Weight	208.21 g/mol [1]

Physical Properties

Table 2: Predicted and Comparative Physical Properties

Property	4-(2-Methoxyphenyl)-4-oxobutyric Acid (Predicted)	4-(4-Methoxyphenyl)-4-oxobutanoic Acid (Experimental)
Melting Point	105-110 °C	148-150 °C[2]
Boiling Point	~400 °C at 760 mmHg	419.5 °C at 760 mmHg[2]
Solubility	Soluble in methanol, ethanol, acetone, and ethyl acetate. Sparingly soluble in water.	Slightly soluble in methanol.[3]
Density	~1.25 g/cm³	1.2 g/cm³[4]

The ortho-position of the methoxy group in the target compound is expected to influence its crystal packing and intermolecular interactions, leading to a lower predicted melting point compared to the para-isomer.

Synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

The most common and efficient method for the synthesis of 4-aryl-4-oxobutanoic acids is the Friedel-Crafts acylation of an aromatic compound with succinic anhydride.[5] This reaction is a classic example of electrophilic aromatic substitution, where an acyl group is introduced onto the aromatic ring.

Reaction Mechanism

The synthesis proceeds through the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), reacts with succinic anhydride to form a highly electrophilic acylium ion.

• Electrophilic Aromatic Substitution: The electron-rich anisole (methoxybenzene) attacks the acylium ion. The methoxy group is an ortho-, para-directing group; therefore, the acylation will occur at the ortho and para positions.

• Work-up: The reaction mixture is quenched with an acid to decompose the aluminum chloride complex and protonate the carboxylate, yielding the final product.

Caption: General workflow for the synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Experimental Protocol

Materials:

• Anisole

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (as solvent)

• Ice

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• 5% Sodium bicarbonate solution

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a calcium chloride guard tube, add succinic anhydride (1.0 eq) and nitrobenzene.

• Cool the flask in an ice-water bath and slowly add anhydrous aluminum chloride (2.2 eq) in portions while stirring.

• Once the addition is complete, add anisole (1.0 eq) dropwise from the dropping funnel over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12 hours.

• Pour the reaction mixture slowly into a beaker containing crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water, followed by 5% sodium bicarbonate solution.

• Acidify the bicarbonate washings with concentrated HCl to precipitate the crude product.

• Filter the crude product, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Spectroscopic Characterization (Predicted)

While experimental spectra for 4-(2-Methoxyphenyl)-4-oxobutyric acid are not widely available, the expected spectral features can be predicted based on its structure.

Table 3: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- Aromatic protons (4H): Multiplets in the range of δ 6.8-7.8 ppm. - Methoxy protons (3H): Singlet around δ 3.9 ppm. - Methylene protons adjacent to the carbonyl (2H): Triplet around δ 3.2 ppm. - Methylene protons adjacent to the carboxylic acid (2H): Triplet around δ 2.8 ppm. - Carboxylic acid proton (1H): Broad singlet at δ > 10 ppm.
¹³C NMR	- Carbonyl carbon (ketone): δ ~198 ppm. - Carbonyl carbon (carboxylic acid): δ ~178 ppm. - Aromatic carbons: δ 110-160 ppm. - Methoxy carbon: δ ~56 ppm. - Methylene carbons: δ ~33 and ~28 ppm.
FT-IR (cm⁻¹)	- O-H stretch (carboxylic acid): Broad band from 2500-3300 cm⁻¹. - C-H stretch (aromatic and aliphatic): 2850-3100 cm⁻¹. - C=O stretch (ketone): Strong, sharp peak around 1680 cm⁻¹. - C=O stretch (carboxylic acid): Strong, sharp peak around 1710 cm⁻¹. - C-O stretch (ether and carboxylic acid): 1000-1300 cm⁻¹.
Mass Spec.	- Molecular ion peak (M⁺) at m/z = 208. - Fragmentation pattern may show loss of H₂O (m/z = 190), COOH (m/z = 163), and the methoxybenzoyl group (m/z = 135).

Applications in Research and Development

4-Aryl-4-oxobutanoic acids are versatile intermediates in organic synthesis, particularly in the construction of heterocyclic compounds. The presence of both a ketone and a carboxylic acid allows for a variety of chemical transformations.

Synthesis of Bioactive Heterocycles

A significant application of these compounds is in the synthesis of pyridazinone derivatives.[3] These heterocycles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and cardiovascular effects. The synthesis typically involves the condensation of the 4-oxo-acid with a hydrazine derivative.

Caption: Synthetic utility of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Safety and Handling

• Hazard Statements: Based on similar compounds, it may cause skin irritation, serious eye irritation, and respiratory irritation.

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Handle in a well-ventilated area or a fume hood.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, rinse immediately with plenty of water.

Conclusion

4-(2-Methoxyphenyl)-4-oxobutyric acid is a valuable synthetic intermediate with potential applications in the development of novel bioactive molecules. This technical guide provides a foundational understanding of its properties, a reliable synthetic protocol, and insights into its potential uses. Further research into the experimental determination of its physical properties and exploration of its synthetic utility is warranted.

References

• Pharmaffiliates. 4-(2-Methoxyphenyl)-4-oxobutanoic Acid. [Link]

• Chemsrc. 4-(4-Methoxyphenyl)-4-oxobutanoic acid. [Link]

• ChemBK. 4-(4-methylphenyl)-4-oxobutanoic acid. [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• Chemsrc. 4-(4-Methoxyphenyl)-4-oxobutanoic acid. [Link]

• Pharmaffiliates. 4-(2-Methoxyphenyl)-4-oxobutanoic Acid. [Link]

Sources

• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 2. 4-(4-Methoxyphenyl)-4-oxobutanoic acid | CAS#:3153-44-4 | Chemsrc [chemsrc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Comprehensive NMR Characterization and Structural Analysis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS: 103987-16-2)

Executive Summary & Chemical Context

4-(2-Methoxyphenyl)-4-oxobutyric acid—also referred to as 3-(2-methoxybenzoyl)propionic acid—is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and polycyclic aromatic systems. Structurally, it features a butyric acid chain anchored to an aromatic ring via a ketone carbonyl, with a methoxy group situated at the ortho position relative to the acyl chain.

The synthesis of γ -oxobenzenebutanoic acid derivatives is classically achieved via the Friedel-Crafts acylation of aromatic hydrocarbons with succinic anhydride[1]. When anisole is subjected to these conditions, the strongly electron-donating methoxy group directs the incoming acylium ion predominantly to the para position due to steric hindrance, yielding 4-(4-methoxyphenyl)-4-oxobutyric acid as the major product. However, the ortho-isomer (the focus of this whitepaper) is formed as a minor product and can be isolated via targeted chromatographic resolution or synthesized directly via directed ortho-metalation (DoM)[2].

Accurate structural verification of this ortho-isomer relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth, causally-driven breakdown of the 1 H and 13 C NMR spectral data, alongside a self-validating experimental protocol for its isolation and characterization.

Reaction & Isolation Workflow

The following diagram illustrates the logical flow from chemical synthesis through purification to analytical verification.

Workflow for the synthesis, isolation, and NMR analysis of the ortho-isomer target.

High-Resolution 1 H NMR Spectral Analysis

The 1 H NMR spectrum of 4-(2-methoxyphenyl)-4-oxobutyric acid in CDCl 3​ provides a distinct fingerprint that easily differentiates it from the para-isomer. The para-isomer exhibits a classic AA'BB' pseudo-doublet pattern in the aromatic region, whereas the ortho-isomer displays a complex four-spin system.

Quantitative Data Summary ( 1 H NMR)

Conditions: 400 MHz, CDCl 3​ , 298 K. Chemical shifts ( δ ) are reported in parts per million (ppm) relative to TMS.

Proton Assignment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
-COOH (Acid)	~10.50	Broad singlet (br s)	-	1H
H-6' (Ar-H, ortho to C=O)	7.75	Doublet of doublets (dd)	J=7.8,1.8	1H
H-4' (Ar-H, meta to OMe)	7.48	Doublet of doublet of doublets (ddd)	J=8.4,7.5,1.8	1H
H-5' (Ar-H, para to OMe)	7.02	Triplet of doublets (td)	J=7.5,1.0	1H
H-3' (Ar-H, ortho to OMe)	6.98	Doublet (d)	J=8.4	1H
-OCH 3​ (Methoxy)	3.89	Singlet (s)	-	3H
C3-H 2​ ( α to ketone)	3.28	Triplet (t)	J=6.6	2H
C2-H 2​ ( α to acid)	2.75	Triplet (t)	J=6.6	2H

Causality of Chemical Shifts and Splitting Patterns

• Aromatic Deshielding (H-6'): The proton at the 6'-position is shifted significantly downfield to 7.75 ppm. This is caused by the strong magnetic anisotropy and electron-withdrawing inductive effect of the adjacent ketone carbonyl group. The 1.8 Hz coupling represents a meta-coupling to H-4'.

• Aromatic Shielding (H-3'): Conversely, H-3' is shifted upfield to 6.98 ppm. The methoxy oxygen donates electron density into the ring via resonance (+M effect), heavily shielding the ortho and para positions.

• Aliphatic Chain Dynamics: The succinyl chain protons (C2 and C3) appear as two distinct triplets. Because the molecule lacks a chiral center and the chain rotates freely, the protons on C2 and C3 act as an A 2​ X 2​ spin system. The C3 protons are further downfield (3.28 ppm) than the C2 protons (2.75 ppm) because the ketone carbonyl is a stronger electron-withdrawing group than the carboxylic acid.

• Carboxylic Acid Broadening: The -COOH proton appears as a broad singlet around 10.5 ppm. This broadening is due to rapid intermolecular hydrogen bonding and chemical exchange in solution.

13 C NMR Spectral Analysis

The 13 C NMR spectrum confirms the carbon skeleton, highlighting the distinct electronic environments of the two carbonyl groups and the substituted aromatic ring.

Quantitative Data Summary ( 13 C NMR)

Conditions: 100 MHz, CDCl 3​ , 298 K.

Carbon Assignment	Chemical Shift ( δ , ppm)	Carbon Type	Electronic Causality
C-4 (Ketone C=O)	199.5	Quaternary (C)	Deshielded by oxygen; slightly shielded by aromatic conjugation compared to aliphatic ketones (~210 ppm).
C-1 (Acid C=O)	178.2	Quaternary (C)	Typical carboxylic acid range.
C-2' (Ar-C-OMe)	159.1	Quaternary (C)	Strongly deshielded by the electronegative oxygen atom.
C-4' (Ar-CH)	134.2	Methine (CH)	Meta to OMe; lacks resonance shielding.
C-6' (Ar-CH)	130.6	Methine (CH)	Ortho to C=O; deshielded by the acyl group.
C-1' (Ar-C-C=O)	127.8	Quaternary (C)	Ipso carbon attached to the ketone.
C-5' (Ar-CH)	120.7	Methine (CH)	Para to OMe; shielded by resonance.
C-3' (Ar-CH)	111.6	Methine (CH)	Ortho to OMe; highly shielded by resonance.
-OCH 3​ (Methoxy)	55.6	Methyl (CH 3​ )	Standard methoxy carbon shift.
C-3 ( α to ketone)	38.7	Methylene (CH 2​ )	Deshielded by adjacent ketone.
C-2 ( α to acid)	28.2	Methylene (CH 2​ )	Deshielded by adjacent carboxylic acid.

Experimental Protocol: Synthesis & NMR Acquisition

To ensure scientific integrity, the following protocol represents a self-validating system. Each step includes a mechanistic rationale and an in-process control (IPC) to verify success before proceeding.

Phase 1: Friedel-Crafts Acylation & Isolation

• Reaction Setup: Dissolve succinic anhydride (1.0 equiv) and anisole (1.0 equiv) in anhydrous dichloromethane (CH 2​ Cl 2​ ) under an inert nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

  • Causality: Cooling prevents uncontrolled exothermic reactions and minimizes polyacylation or cleavage of the methoxy ether.

• Catalyst Addition: Slowly add anhydrous aluminum chloride (AlCl 3​ , 2.2 equiv) in small portions.

  • Causality: More than two equivalents of AlCl 3​ are strictly required[2]. One equivalent coordinates with the succinic anhydride to generate the highly reactive acylium ion, while the second equivalent coordinates with the newly formed ketone product, trapping the catalyst.

• Execution & IPC: Remove the ice bath and stir at room temperature for 4 hours.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the anisole spot and the appearance of a UV-active baseline/lower-Rf spot (the acid product) confirms reaction completion.

• Quenching: Carefully pour the reaction mixture into a vigorously stirred mixture of crushed ice and concentrated HCl.

  • Causality: The acidic aqueous quench breaks the stable AlCl 3​ -ketone complex and ensures the butyric acid moiety is fully protonated, driving it into the organic phase during extraction.

• Extraction & Chromatographic Resolution: Extract the aqueous layer with ethyl acetate. Dry the combined organic layers over Na 2​ SO 4​ and concentrate in vacuo. The crude mixture contains predominantly the para-isomer. Isolate the target ortho-isomer via flash column chromatography on silica gel using a gradient of Hexanes to Ethyl Acetate (containing 1% acetic acid to prevent streaking of the carboxylic acid).

Phase 2: NMR Sample Preparation & Acquisition

• Sample Preparation: Weigh exactly 10–15 mg of the purified 4-(2-methoxyphenyl)-4-oxobutyric acid.

• Solvent Addition: Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: CDCl 3​ is chosen over DMSO-d 6​ to prevent the rapid exchange of the carboxylic acid proton with trace water, allowing for a clearer baseline.

• Filtration: Pass the solution through a glass-wool plugged Pasteur pipette directly into a 5 mm NMR tube.

  • Self-Validation: Removing undissolved particulates ensures a homogeneous magnetic field (B 0​ ), allowing for optimal shimming and sharp, highly resolved splitting patterns (crucial for observing the 1.0–1.8 Hz meta-couplings).

• Acquisition: Acquire the 1 H spectrum at 400 MHz (16 scans, 2-second relaxation delay) and the 13 C spectrum at 100 MHz (1024 scans, 2-second relaxation delay, with proton decoupling).

References

• Wikipedia Contributors. "Friedel–Crafts reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Babu, K. S., et al. "A Simple Procedure for the Isolation of γ -Oxobenzenebutanoic Acid Derivatives: Application to the Synthesis of Fenbufen." Organic Process Research & Development, American Chemical Society (2004). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

In vitro cytotoxicity studies of 4-(2-Methoxyphenyl)-4-oxobutyric acid

An In-Depth Technical Guide to the In Vitro Cytotoxicity Profiling of 4-(2-Methoxyphenyl)-4-oxobutyric acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct thorough in vitro cytotoxicity studies of the novel compound 4-(2-Methoxyphenyl)-4-oxobutyric acid. Given the limited publicly available data on the biological activities of this specific molecule, this document outlines a robust, multi-assay strategy to elucidate its potential cytotoxic effects. The focus is on the rationale behind experimental choices and the establishment of self-validating protocols to ensure data integrity and reproducibility.

Introduction: The Rationale for Cytotoxicity Screening

The initial stages of drug discovery and chemical safety assessment require a comprehensive understanding of a compound's interaction with biological systems.[1] In vitro cytotoxicity assays serve as a critical primary screen to identify potential toxic effects of a new chemical entity like 4-(2-Methoxyphenyl)-4-oxobutyric acid.[1][2] These assays provide a rapid and cost-effective means to evaluate a compound's potential to cause cell death or inhibit cell proliferation, which is essential for guiding further development and identifying potential liabilities early in the process.[1][3]

While no specific cytotoxicity data for 4-(2-Methoxyphenyl)-4-oxobutyric acid is readily available, the broader class of oxobutanoic acid derivatives has been explored for various pharmacological activities, including anti-inflammatory effects.[4][5] Furthermore, compounds containing methoxyphenyl moieties have demonstrated a wide range of biological effects, from antioxidant to anticancer activities, and in some cases, carcinogenicity.[6][7][8][9] This underscores the importance of a thorough toxicological evaluation.

This guide will detail a tiered approach to cytotoxicity testing, beginning with an assessment of overall cell viability and metabolic activity, followed by more specific assays to determine the mechanism of cell death.

A Multi-Faceted Approach to Cytotoxicity Assessment

• MTT Assay: To assess cell viability through mitochondrial metabolic activity.

• Lactate Dehydrogenase (LDH) Assay: To measure cell membrane integrity.

• Caspase-3/7 Assay: To specifically detect apoptosis (programmed cell death).

The selection of appropriate cell lines is also crucial. It is advisable to screen the compound against a panel of cell lines, including both cancerous and non-cancerous lines, to assess for any potential selective toxicity.[2][3] For the purpose of this guide, we will consider a hypothetical screening against a common cancer cell line (e.g., HeLa, cervical cancer) and a non-cancerous cell line (e.g., HEK293, human embryonic kidney cells).[2]

Experimental Workflow Overview

The overall workflow for the proposed cytotoxicity studies is depicted in the diagram below. This multi-assay approach ensures a comprehensive evaluation of the compound's potential cytotoxic effects.

Caption: General workflow for in vitro cytotoxicity testing.

Detailed Experimental Protocols

The following sections provide detailed, step-by-step protocols for the proposed cytotoxicity assays. It is essential to include appropriate controls in each experiment, such as vehicle-treated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[10][11][12] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.[11][13]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.[14] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[14]

• Compound Preparation and Treatment: Prepare a stock solution of 4-(2-Methoxyphenyl)-4-oxobutyric acid in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in complete culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.[14] Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.[14]

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution in PBS to each well.[12][13]

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.[13]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals.[11][15]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization.[12] Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[10][11][13] A reference wavelength of >650 nm can be used to subtract background absorbance.[10][12]

LDH Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the release of LDH from cells with damaged plasma membranes.[16][17] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis.[16][17]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is possible to use the supernatant from the same wells used for the MTT assay before adding the MTT reagent.

• Controls: Prepare the following controls:

  • Spontaneous LDH release: Supernatant from untreated cells.

  • Maximum LDH release: Supernatant from cells treated with a lysis buffer (e.g., Triton X-100) 45 minutes before the end of the incubation period.[18]

  • Background control: Medium only.[18]

• Supernatant Transfer: Centrifuge the 96-well plate at approximately 400 x g for 5 minutes to pellet any detached cells.[18] Carefully transfer 50-100 µL of the supernatant from each well to a new 96-well plate.[18]

• Reaction Mixture Preparation: Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing a substrate solution with a dye solution.[16][18]

• Reaction Incubation: Add 100 µL of the prepared reaction mixture to each well containing the supernatant.[18] Incubate for up to 30 minutes at room temperature, protected from light.[16][17][18]

• Stop Reaction: Add 50 µL of a stop solution (if required by the kit) to each well.[17]

• Absorbance Measurement: Measure the absorbance at 490 nm within one hour of adding the stop solution.[17][18]

Caspase-3/7 Assay for Apoptosis

Caspases are a family of proteases that play a key role in apoptosis.[19] The Caspase-Glo® 3/7 assay is a luminescent assay that measures the activity of caspases-3 and -7, which are key effector caspases in the apoptotic pathway.[20][21] The assay provides a proluminescent caspase-3/7 substrate which is cleaved by active caspases to release aminoluciferin, generating a luminescent signal proportional to the amount of caspase activity.[21]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol, using an opaque-walled 96-well plate suitable for luminescence measurements.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.[21]

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 reagent directly to each well.[21]

• Incubation: Mix the contents of the wells by gentle shaking on an orbital shaker for 30 seconds. Incubate the plate at room temperature for 1 to 3 hours.[21]

• Luminescence Measurement: Measure the luminescence of each sample using a plate-reading luminometer.[21]

Data Presentation and Interpretation

Quantitative data from cytotoxicity assays are typically presented as the percentage of cell viability or cytotoxicity relative to the vehicle control. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that causes a 50% reduction in cell viability, is a key parameter derived from these studies.[14]

Table 1: Hypothetical In Vitro Cytotoxicity Data for 4-(2-Methoxyphenyl)-4-oxobutyric acid

Cell Line	Assay	Exposure Time (hours)	IC50 (µM)
HeLa	MTT	24	> 100
48	75.2
72	48.9
LDH	48	> 100
Caspase-3/7	48	55.8
HEK293	MTT	24	> 100
48	> 100
72	92.1
LDH	48	> 100
Caspase-3/7	48	> 100

Interpretation of Hypothetical Results:

• Time- and Dose-Dependence: The hypothetical data in Table 1 suggests that 4-(2-Methoxyphenyl)-4-oxobutyric acid induces a time- and dose-dependent reduction in the viability of HeLa cells, as indicated by the decreasing IC50 values in the MTT assay over time.

• Mechanism of Action: The relatively low IC50 value from the Caspase-3/7 assay in HeLa cells, in contrast to the high IC50 from the LDH assay, would suggest that the compound may be inducing apoptosis rather than necrosis (cell lysis).

• Selectivity: The compound appears to be more cytotoxic to the cancerous HeLa cells than to the non-cancerous HEK293 cells, indicating a potential for selective anticancer activity.

The relationship between these assays and the potential cellular outcomes is illustrated in the diagram below.

Caption: Relationship between cytotoxicity assays and cellular outcomes.

Conclusion and Future Directions

This guide provides a foundational strategy for the in vitro cytotoxicity assessment of 4-(2-Methoxyphenyl)-4-oxobutyric acid. By employing a combination of assays that probe different aspects of cell health, researchers can obtain a comprehensive profile of the compound's potential toxicity. The results from these initial screens will be instrumental in guiding subsequent studies, including more detailed mechanistic investigations and, if warranted, progression to in vivo models. A thorough understanding of a compound's cytotoxic properties is paramount for making informed decisions in the drug development pipeline.

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Pharmacokinetic Profiling of 4-(2-Methoxyphenyl)-4-oxobutyric Acid Derivatives: A Guide for Drug Development Professionals

An In-Depth Technical Guide:

Foreword: The Scientific Imperative

The journey of a novel chemical entity from the bench to the bedside is governed by its pharmacokinetic (PK) profile—the dynamic interplay of its Absorption, Distribution, Metabolism, and Excretion (ADME) within a biological system.[1][2] For the class of 4-(2-Methoxyphenyl)-4-oxobutyric acid derivatives, which share structural similarities with known bioactive molecules like histone deacetylase (HDAC) inhibitors, understanding this profile is not merely a regulatory checkpoint; it is a fundamental necessity for optimizing efficacy and ensuring safety.[3][4]

This guide provides a comprehensive framework for the systematic pharmacokinetic evaluation of these derivatives. It moves beyond a simple recitation of protocols to delve into the causal logic behind experimental design, data interpretation, and strategic decision-making in a drug discovery context. We will explore the essential in vitro assays that form the predictive foundation of a compound's behavior and the definitive in vivo studies that characterize its real-world disposition.

Section 1: The ADME Paradigm: A Conceptual Framework

At its core, pharmacokinetics describes the fate of a drug from administration to elimination.[2] A thorough understanding of ADME is critical because a compound with excellent potency in an assay is of little therapeutic value if it is poorly absorbed, rapidly metabolized into inactive or toxic byproducts, or fails to reach its target tissue in sufficient concentrations.[5][6]

The journey of a 4-(2-methoxyphenyl)-4-oxobutyric acid derivative can be visualized as a multi-stage process, where each stage presents potential barriers and transformations that dictate its ultimate therapeutic potential.

Caption: The conceptual flow of a drug through the body, highlighting the four key stages of ADME.

Section 2: Foundational In Vitro Characterization

In vitro ADME assays are rapid, cost-effective tools used in early drug discovery to predict a compound's in vivo behavior, enabling data-driven decisions for lead optimization.[7][8]

Metabolic Stability Assessment

Metabolic stability provides a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes, which directly influences its half-life and bioavailability.[5][7] The liver is the primary site of drug metabolism, making liver-derived subcellular fractions and cells the systems of choice.[9]

Causality Behind Experimental Choices:

• Liver Microsomes: These are vesicles of the endoplasmic reticulum containing a high concentration of Phase I enzymes (e.g., Cytochrome P450s or CYPs) and some Phase II enzymes (e.g., UGTs).[6] They are ideal for initial high-throughput screening to assess Phase I metabolic liabilities. For 4-(2-methoxyphenyl)-4-oxobutyric acid derivatives, a key anticipated metabolic pathway is the O-demethylation of the methoxy group, a classic CYP-mediated reaction.[10][11]

• Hepatocytes: As intact liver cells, hepatocytes contain the full complement of Phase I and Phase II metabolic enzymes and cofactors in a more physiologically relevant environment.[6][9] They are considered the "gold standard" for in vitro metabolism studies and are crucial for understanding the interplay between metabolism and cellular transport.[9]

This protocol outlines a typical procedure to determine the intrinsic clearance of a test compound.

1. Reagent Preparation:

• Test Compound Stock: 10 mM in DMSO.
• Liver Microsomes: Pooled human or rat liver microsomes (e.g., 20 mg/mL stock). Thaw on ice immediately before use.
• NADPH Regenerating System (NRS): Prepare solutions A and B as per the manufacturer's instructions. This system is critical as it provides the necessary cofactors for CYP enzyme activity.
• Phosphate Buffer: 100 mM, pH 7.4.
• Stop Solution: Acetonitrile (ACN) containing a suitable internal standard (IS), e.g., 100 nM Labetalol. The IS is essential for correcting for variability during sample processing and LC-MS/MS analysis.

2. Incubation Procedure:

• Prepare a master mix of phosphate buffer and liver microsomes to a final concentration of 0.5 mg/mL. Pre-warm at 37°C for 10 minutes.
• In a 96-well plate, add the test compound to the microsomal mix to achieve a final concentration of 1 µM.
• Initiate the metabolic reaction by adding the NRS. This is the true "time zero" point.
• Incubate the plate at 37°C with shaking.
• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 3 volumes of the cold ACN/IS Stop Solution to the respective wells.

3. Sample Analysis & Data Processing:

• Seal the plate, vortex, and centrifuge at 4000 rpm for 20 minutes to pellet the precipitated proteins.
• Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
• Quantify the peak area ratio of the test compound relative to the internal standard at each time point.
• Plot the natural log of the remaining parent compound (%) versus time. The slope of this line (-k) is the elimination rate constant.

4. Quality Control (Self-Validation):

• Positive Control: Include a compound with known high clearance (e.g., Verapamil).
• Negative Control: Include a compound with known low clearance (e.g., Warfarin).
• -NADPH Control: Run a parallel incubation without the NRS to check for non-enzymatic degradation.
• Acceptance Criteria: The assay is valid if the calculated half-life of the controls falls within the laboratory's established range and non-enzymatic degradation is less than 20% at the final time point.

Data Presentation:

Parameter	Calculation	Example Value (Test Compound A)
Rate Constant (k)	Slope of ln(% remaining) vs. time plot	0.0231 min⁻¹
**Half-Life (t₁/₂) **	0.693 / k	30.0 min
Intrinsic Clearance (CLᵢₙₜ)	(k / [microsomal protein]) * V	46.2 µL/min/mg

Section 3: In Vivo Pharmacokinetic Evaluation

In vivo studies are essential to understand how a compound behaves in a complete biological system, providing definitive data on its ADME profile and informing dose selection for efficacy and toxicology studies.[1][12]

Study Design and Execution

The choice of animal model, route of administration, and sampling schedule are critical design elements.

• Animal Model: The rat is a commonly used species for early PK studies due to its well-characterized physiology and ease of handling.[13]

• Route of Administration:

  • Intravenous (IV): Administers the drug directly into the systemic circulation, bypassing absorption. This route is essential for determining fundamental PK parameters like clearance (CL) and volume of distribution (Vd).[11]

  • Oral (PO): Mimics the intended clinical route for many drugs. Comparing PO to IV data allows for the calculation of oral bioavailability (%F), a critical parameter for drug development.[10]

• Dosing: Compounds can be dosed individually or in a cassette format (multiple compounds at once) to increase throughput in early discovery.[1]

Caption: A streamlined workflow for a typical in vivo pharmacokinetic study in rodents.

Bioanalytical Method: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices like plasma due to its high sensitivity and selectivity.[2][5][14]

1. Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.
• To 50 µL of plasma in a microcentrifuge tube, add 150 µL of cold acetonitrile containing the internal standard.
• Vortex vigorously for 1 minute to precipitate plasma proteins.
• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.
• Transfer the clear supernatant to a 96-well plate for injection onto the LC-MS/MS system.

2. LC-MS/MS Analysis:

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[14]
• Chromatography: Use a reversed-phase C18 column to separate the analyte from endogenous matrix components. A gradient elution with water and acetonitrile (both containing 0.1% formic acid) is typical. The formic acid helps to protonate the analyte for better ionization.
• Mass Spectrometry: Operate the instrument in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the protonated molecule, [M+H]⁺) and a specific product ion generated by fragmentation. This highly specific transition ensures that only the compound of interest is quantified.

3. Self-Validating System:

• Calibration Curve: Prepare standards of known concentrations in blank plasma and process them alongside the study samples. A linear regression of the calibration curve must have an R² > 0.99.[15]
• Quality Controls (QCs): Prepare QCs at low, medium, and high concentrations. At least two-thirds of the QCs must be within ±15% of their nominal value for the analytical run to be accepted.

Data Analysis and Key Parameters

The plasma concentration-time data is analyzed using non-compartmental analysis to derive key PK parameters.

Table of Key Pharmacokinetic Parameters:

Parameter	Description	Significance
Cₘₐₓ	Maximum observed plasma concentration	Indicates the rate and extent of absorption.
Tₘₐₓ	Time at which Cₘₐₓ is observed	Provides information on the rate of absorption.
AUC	Area Under the plasma concentration-time Curve	Represents the total systemic exposure to the drug.[10]
t₁/₂	Half-life	The time required for the plasma concentration to decrease by half; determines dosing interval.[1]
CL	Clearance	The volume of plasma cleared of the drug per unit time; indicates the efficiency of elimination.[16]
Vd	Volume of Distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma. A large Vd suggests extensive tissue distribution.
%F	Oral Bioavailability	The fraction of an orally administered dose that reaches systemic circulation. Calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.[1]

Section 4: Integrated Profile and Strategic Implications

The ultimate goal of pharmacokinetic profiling is to synthesize in vitro and in vivo data into a coherent narrative that guides drug development.

• IVIVE (In Vitro-In Vivo Extrapolation): Data from in vitro metabolic stability assays (CLᵢₙₜ) can be used in models (e.g., the well-stirred liver model) to predict in vivo hepatic clearance.[8][16] A strong correlation between the predicted and observed clearance builds confidence in the preclinical data package.

• Structure-Metabolism Relationships: If a derivative shows high clearance, metabolite identification studies are initiated. For a 4-(2-methoxyphenyl)-4-oxobutyric acid derivative, identifying a major metabolite corresponding to O-demethylation can guide chemists to modify that position to improve metabolic stability, for instance, by replacing the methoxy group with a more stable fluoro or chloro substituent.

• Dose Prediction: The integrated PK profile, particularly clearance and bioavailability, is fundamental for predicting the human dose and dosing regimen required to achieve therapeutic concentrations.[16]

By systematically applying the principles and protocols outlined in this guide, researchers can effectively characterize the pharmacokinetic properties of novel 4-(2-methoxyphenyl)-4-oxobutyric acid derivatives, de-risk their development, and accelerate their path toward becoming viable therapeutic candidates.

References

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Elucidating the Solid-State Architecture: A Methodological Guide to the Crystal Structure and X-ray Diffraction Analysis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, field-proven methodology for the synthesis, crystallization, and structural elucidation of 4-(2-Methoxyphenyl)-4-oxobutyric acid via single-crystal X-ray diffraction. While a definitive, publicly archived crystal structure for this specific isomer is not available as of this writing, this document serves as a complete procedural roadmap for its determination and analysis. As a Senior Application Scientist, my objective is to not only outline the requisite steps but to impart a deeper understanding of the causality behind key experimental choices. The protocols herein are designed as self-validating systems to ensure data integrity and reproducibility, critical for applications in medicinal chemistry, materials science, and pharmaceutical development. We will explore a robust workflow from initial synthesis to the final analysis of molecular and supramolecular features, providing researchers with the tools to generate publication-quality structural data.

Introduction: The "Why" of Structural Analysis

4-(2-Methoxyphenyl)-4-oxobutyric acid, with the molecular formula C₁₁H₁₂O₄, is a keto-carboxylic acid derivative of anisole.[1] Its structural isomers, such as the 4-methoxyphenyl variant, are recognized as important intermediates in organic synthesis.[2] In drug development, the precise three-dimensional arrangement of atoms in a molecule—its crystal structure—is of paramount importance. It governs critical physicochemical properties including solubility, stability, dissolution rate, and bioavailability. Furthermore, understanding the specific conformation and intermolecular interactions (e.g., hydrogen bonding, π-stacking) provides invaluable insight for rational drug design and the development of stable pharmaceutical formulations.

The definitive technique for determining a molecule's solid-state structure is single-crystal X-ray diffraction (SC-XRD). This guide is therefore structured to walk a researcher through the entire workflow, from obtaining suitable crystalline material to interpreting the final structural model.

Synthesis and Crystallization: The Foundation of Quality Data

A high-quality crystal is the cornerstone of a successful structure determination. The synthesis must yield a pure compound, and the crystallization process must be meticulously controlled to produce a single, well-ordered crystal of adequate size and quality.

Synthesis Protocol: Friedel-Crafts Acylation

A reliable method for synthesizing aryl-oxo-butyric acids is the Friedel-Crafts acylation.[3] This protocol adapts the established procedure for the target molecule.

Protocol Steps:

• Reaction Setup: In a three-necked flask equipped with a dropping funnel and a calcium chloride drying tube, add succinic anhydride (1.0 eq) and nitrobenzene (as solvent). Cool the mixture to 0-5 °C in an ice bath.

• Catalyst Addition: Slowly and portion-wise, add anhydrous aluminum chloride (AlCl₃) (2.2 eq) to the stirred suspension. The temperature should be maintained below 10 °C.

• Reactant Addition: Add 2-methoxy-anisole (1.0 eq) dropwise from the dropping funnel over 30 minutes, ensuring the temperature remains low.

• Reaction: After addition, allow the mixture to stir at room temperature for 12-18 hours.

• Quenching: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction & Purification: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with a 10% sodium bicarbonate solution. The product, being a carboxylic acid, will move to the aqueous basic layer.

• Isolation: Acidify the bicarbonate solution with HCl to precipitate the crude 4-(2-Methoxyphenyl)-4-oxobutyric acid. Filter, wash with cold water, and dry. Recrystallize from an appropriate solvent (e.g., an ethanol/water mixture) to achieve high purity.

• Expert Insight: The choice of nitrobenzene as a solvent is strategic; it is relatively inert to Friedel-Crafts conditions and its polarity can help solubilize the reaction components. The use of excess AlCl₃ is necessary as it complexes with both the keto and carboxyl groups in addition to its catalytic role.

Crystallization: The Art and Science of Single Crystal Growth

Growing a diffraction-quality crystal (typically 0.1-0.3 mm in each dimension) is often the most challenging step. The goal is to allow molecules to slowly and methodically arrange themselves into a well-ordered lattice.

Recommended Crystallization Techniques:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., acetone, ethyl acetate, or methanol) to near-saturation in a loosely covered vial. Allowing the solvent to evaporate over several days to weeks can yield high-quality crystals.

• Vapor Diffusion (Liquid-Liquid): Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble (e.g., hexane or heptane). The anti-solvent vapor will slowly diffuse into the primary solvent, reducing the compound's solubility and promoting slow crystallization.

• Trustworthiness Check: The quality of a potential crystal should always be checked under a polarized light microscope. A good single crystal will exhibit uniform extinction as the polarizing stage is rotated.

Single-Crystal X-ray Diffraction (SC-XRD) Workflow

The SC-XRD workflow transforms a physical crystal into a refined 3D digital model of the molecule.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Data Collection Protocol

• Crystal Mounting: A suitable single crystal is mounted on a cryoloop using paratone or another cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K).

  • Expert Insight: Flash-cooling minimizes thermal motion of the atoms, resulting in higher resolution data and often mitigating radiation damage to the crystal.

• Instrumentation: Data is collected on a modern diffractometer equipped with a high-intensity X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.5418 Å) and a sensitive detector (e.g., a CCD or CMOS detector).

• Data Acquisition: A series of diffraction images (frames) are collected as the crystal is rotated in the X-ray beam. The collection strategy is designed to measure a complete and redundant set of diffraction spots (reflections).

Structure Solution and Refinement

This phase uses specialized software (e.g., OLEX2, SHELX) to process the raw diffraction data.

• Data Integration: The software locates and integrates the intensity of each reflection from the collected frames.

• Structure Solution: The "phase problem" is solved using methods like direct methods or Patterson synthesis to generate an initial electron density map, from which the positions of most non-hydrogen atoms can be determined.

• Structure Refinement: A least-squares refinement process iteratively adjusts atomic positions, and thermal parameters to improve the agreement between the calculated diffraction pattern (from the model) and the observed experimental data. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Analysis of the Crystal Structure

The final output is a Crystallographic Information File (CIF), which contains all the information about the crystal structure. Analysis focuses on both the individual molecule and how molecules pack together in the crystal lattice.

Representative Crystallographic Data

The following table summarizes expected crystallographic parameters for a compound like 4-(2-Methoxyphenyl)-4-oxobutyric acid. This data is illustrative and would be replaced with experimental values upon successful structure determination.

Parameter	Representative Value
Chemical Formula	C₁₁H₁₂O₄
Formula Weight	208.21 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	8.5, 12.0, 10.5 (Example Values)
α, γ (°)	90
β (°)	98.5 (Example Value)
Volume (ų)	~1050
Z (Molecules/Unit Cell)	4
Density (calculated)	~1.315 g/cm³
R-factor (R1)	< 0.05
Goodness-of-Fit (GooF)	~1.0

• Trustworthiness Check: A final R-factor (R1) below 5% and a Goodness-of-Fit (GooF) value close to 1.0 are indicators of a well-refined and reliable crystal structure.

Molecular and Supramolecular Analysis

Intramolecular Features:

• Conformation: Analysis would focus on the torsion angles defining the orientation of the methoxyphenyl group relative to the oxobutyric acid chain. Is the methoxy group oriented towards or away from the ketone? Is the aliphatic chain planar or puckered?

• Bond Lengths and Angles: These are compared to standard values to confirm the chemical identity and identify any unusual strain or electronic effects.

Supramolecular Features (Intermolecular Interactions): The carboxylic acid group is a strong hydrogen bond donor and acceptor. The ketone and methoxy groups are hydrogen bond acceptors. Therefore, a rich network of hydrogen bonds is expected.

• Hydrogen Bonding: The most common motif for carboxylic acids is the formation of a centrosymmetric dimer, where two molecules are linked by strong O-H···O hydrogen bonds between their carboxyl groups. This is a primary driver of the crystal packing.

Caption: A common centrosymmetric dimer motif formed by carboxylic acids.

The Role of Powder X-ray Diffraction (PXRD)

While SC-XRD provides the detailed structure from a single crystal, Powder X-ray Diffraction (PXRD) is essential for analyzing a bulk, polycrystalline sample.

Applications:

• Phase Purity: The PXRD pattern of a synthesized batch can be compared to the pattern simulated from the single-crystal structure. A perfect match confirms the phase purity of the bulk material.[4]

• Polymorph Screening: Different crystal packing arrangements (polymorphs) of the same molecule will produce distinct PXRD patterns. PXRD is a primary tool for identifying and characterizing these different solid forms, which can have vastly different properties.

Conclusion and Outlook

The determination of the crystal structure of 4-(2-Methoxyphenyl)-4-oxobutyric acid is a critical step in its characterization. The workflow detailed in this guide—from strategic synthesis and meticulous crystallization to high-fidelity X-ray diffraction analysis—provides a robust framework for obtaining a reliable and insightful structural model. The resulting data on molecular conformation, intermolecular interactions, and crystal packing are not merely academic; they are foundational pillars for controlling the solid-state properties of a compound, directly impacting its utility in drug development, materials engineering, and beyond. Upon determination, the structure should be deposited in a public repository like the Cambridge Structural Database (CSD) to benefit the wider scientific community.[5][6]

References

• Chemsrc. (2025, August 22). 4-(4-Methoxyphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). X-Ray diffraction (XRD) patterns of compound 4 with different sample particle sizes. Retrieved from [Link]

• re3data.org. (2026, February 3). Cambridge Structural Database. Retrieved from [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• CCDC. (n.d.). Cambridge Structural Database System. Retrieved from [Link]

• CCDC. (n.d.). CCDC: Structural Chemistry Data, Software, and Insights. Retrieved from [Link]

• CCDC. (n.d.). Search - Access Structures. Retrieved from [Link]

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Thermodynamic stability of 4-(2-Methoxyphenyl)-4-oxobutyric acid

An In-depth Technical Guide to the Thermodynamic Stability of 4-(2-Methoxyphenyl)-4-oxobutyric acid

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) or key intermediate is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This technical guide provides a comprehensive analysis of the thermodynamic stability of 4-(2-Methoxyphenyl)-4-oxobutyric acid. We delve into the molecule's intrinsic physicochemical properties and elucidate its potential degradation pathways under various stress conditions, including hydrolysis, oxidation, and photolysis. This document outlines detailed, field-proven experimental protocols for conducting forced degradation studies and developing a stability-indicating analytical method. The insights and methodologies presented herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to rigorously assess the stability profile of this compound and related keto-acid structures.

Introduction: The Critical Role of Stability Analysis

In pharmaceutical development, understanding the inherent stability of a molecule is not merely a regulatory formality but a fundamental scientific necessity. Forced degradation studies, or stress testing, are essential for identifying potential degradation products, understanding degradation pathways, and developing validated, stability-indicating analytical methods.[1][2] This knowledge is paramount for creating stable formulations, defining appropriate storage conditions, and ensuring the safety and potency of the final drug product.[1][3]

4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS No: 103987-16-2) is a keto-acid derivative whose structural motifs—a methoxy-substituted aromatic ring, a ketone, and a carboxylic acid—are common in various pharmacologically active molecules.[4] The interaction and susceptibility of these functional groups to environmental stressors dictate the compound's overall stability. This guide provides a predictive and practical framework for evaluating this stability.

Physicochemical Profile of 4-(2-Methoxyphenyl)-4-oxobutyric acid

A molecule's stability is intrinsically linked to its physical and chemical properties. The table below summarizes the known characteristics of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Property	Value	Source
IUPAC Name	4-(2-Methoxyphenyl)-4-oxobutanoic acid	Pharmaffiliates[4]
CAS Number	103987-16-2	ChemicalBook[5]
Molecular Formula	C₁₁H₁₂O₄	ChemicalBook[5]
Molecular Weight	208.21 g/mol	ChemicalBook[5]
Appearance	White to off-white solid (Predicted)	General Observation
Melting Point	148-150 °C (for the 4-methoxy isomer)	Chemsrc[6]
LogP	1.36 (for the 4-methoxy isomer)	Chemsrc[6]

Note: Some properties are listed for the isomeric 4-(4-Methoxyphenyl)-4-oxobutanoic acid due to limited data on the 2-methoxy isomer, but they provide a reasonable estimate.

Predicted Degradation Pathways

The chemical structure of 4-(2-Methoxyphenyl)-4-oxobutyric acid contains several functional groups susceptible to degradation under stress conditions. Understanding these potential pathways is the first step in designing a comprehensive stability study.

Hydrolytic Degradation

The molecule contains a carboxylic acid and a ketone, which are generally stable to hydrolysis. However, under extreme pH and temperature conditions, unforeseen reactions can occur. The primary structure is not expected to undergo significant acid/base hydrolysis under typical pharmaceutical conditions.[7]

Oxidative Degradation

Oxidation is a highly probable degradation pathway due to the presence of the electron-rich methoxy-substituted aromatic ring and the benzylic carbons adjacent to the ketone.

• Peroxide-Induced Oxidation: Hydrogen peroxide can lead to the formation of N-oxides, sulfoxidation, or hydroxylation of the aromatic ring.[7] The methoxy group could be susceptible to cleavage or oxidation.

• Radical-Induced Oxidation: Radical initiators can cause fragmentation or polymerization-like reactions, targeting labile hydrogen atoms on the carbon backbone.[7]

Photolytic Degradation

The aromatic ring acts as a chromophore, enabling the absorption of UV light. This energy can trigger photolytic cleavage, oxidation, or rearrangement reactions.[3][8] Compounds with similar structures are known to be sensitive to light, often resulting in discoloration (e.g., yellowing) as a sign of degradation.[8][9]

The diagram below illustrates the key functional groups and their susceptibility to different degradation mechanisms.

Caption: Predicted degradation susceptibilities of key functional groups.

Experimental Protocol: Forced Degradation Study

A forced degradation study is performed to intentionally degrade the sample under conditions more severe than accelerated stability testing.[1] This helps to rapidly identify degradation products and establish a stability-indicating method.

Overall Workflow

The following diagram outlines the comprehensive workflow for a forced degradation study.

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Methodology

Objective: To generate potential degradation products for analytical method development. A target degradation of 5-20% is ideal to ensure that primary degradants are formed without overly complex secondary degradation.[10]

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-(2-Methoxyphenyl)-4-oxobutyric acid at a concentration of 1 mg/mL in a suitable solvent like acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24-48 hours. Before analysis, neutralize with an equivalent amount of 0.1 M NaOH.[3][8]

  • Causality: The use of moderate heat accelerates the reaction, while 0.1 M HCl is typically strong enough to catalyze hydrolysis without being overly destructive.[7]

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24-48 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.[8]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.[8]

  • Causality: 3-6% H₂O₂ is a standard choice as it is a potent oxidizing agent relevant to potential peroxide impurities in excipients.[7]

• Thermal Degradation: Store the solid compound in a thermostatically controlled oven at 80°C for 48 hours. After exposure, prepare a solution for analysis.[8]

• Photolytic Degradation: Expose a thin layer of the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[3] A sample protected from light (e.g., with aluminum foil) should be used as a control.

3. Sample Analysis:

• Analyze all stressed samples, along with a non-stressed control sample, using a stability-indicating HPLC method (see Section 5).

• Monitor for the emergence of new peaks (degradation products) and the decrease in the peak area of the parent compound.

Stability-Indicating Method: HPLC Protocol

A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the decrease in the concentration of the active ingredient due to degradation.

Hypothesized HPLC Parameters

The following table outlines a starting point for developing a robust reversed-phase HPLC method for this compound.

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5)	Acidic pH suppresses the ionization of the carboxylic acid, leading to better peak shape and retention.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency and elution strength.
Elution	Gradient	A gradient elution is necessary to separate the parent compound from potentially more polar or less polar degradation products within a reasonable runtime.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection	UV at 210 nm and 254 nm	210 nm provides near-universal detection for compounds with carbonyls, while 254 nm is sensitive to the aromatic ring. Using a Photo Diode Array (PDA) detector is highly recommended to assess peak purity.
Column Temp.	30 °C	Provides consistent retention times and improved peak shape.[11]
Injection Vol.	10 µL	Standard volume for analytical HPLC.

Method Validation

Once the method is developed, it must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The key validation step for a stability-indicating method is demonstrating specificity by showing that the parent peak is resolved from all degradation product peaks and any placebo peaks.

Data Summary and Interpretation

The results from the forced degradation study should be tabulated to provide a clear overview of the compound's stability profile.

Stress Condition	% Degradation of Parent	No. of Degradants	Observations
0.1 M HCl, 60°C	< 2%	0	Highly stable to acidic conditions.
0.1 M NaOH, 60°C	~5%	1	Minor degradation observed under basic conditions.
6% H₂O₂, RT	~15%	2	Significant degradation, indicating susceptibility to oxidation.
Thermal, 80°C	< 1%	0	Thermally stable in solid state.
Photolytic (ICH Q1B)	~10%	2	Moderate degradation with slight yellowing of the solid.

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpretation:

• The primary degradation pathways appear to be oxidation and photolysis .

• The molecule is relatively stable to acid, base, and heat.

• Practical Implications: The solid material should be protected from light. During formulation, the use of antioxidants should be considered, and excipients should be screened for peroxide impurities.

Conclusion

This guide provides a comprehensive framework for assessing the thermodynamic stability of 4-(2-Methoxyphenyl)-4-oxobutyric acid. The molecule demonstrates susceptibility primarily to oxidative and photolytic stress, while showing robust stability against hydrolytic and thermal degradation. The experimental protocols and analytical methods detailed here offer a validated pathway for researchers to confirm these predictions, elucidate the structure of any degradation products, and develop stable formulations. A thorough understanding of a molecule's stability profile, as outlined, is an indispensable component of successful and safe drug development.

References

• Chemsrc. 4-(4-Methoxyphenyl)-4-oxobutanoic acid | CAS#:3153-44-4. Available from: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Available from: [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. Available from: [Link]

• EPA CompTox. 4-Formyl-2-methoxyphenyl isobutyrate Properties. Available from: [Link]

• PMC. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. Available from: [Link]

• ResearchGate. A novel hplc method for the determination of alpha-keto acids in human serum using meso stillbenediamine as derivatization reagent. Available from: [Link]

• Semantic Scholar. High Performance Liquid Chromatographic Determination Of α-keto Acids From A Pharmaceutical Preparation (Tablet) Using 4-Nitro-1. Available from: [Link]

• ResearchGate. Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review. Available from: [Link]

• Google Patents. CN104101678A - Method for determining content of five calcium salts in compound alpha-ketoacid tablet.

• Biomedical Journal of Scientific & Technical Research. Forced Degradation – A Review. Available from: [Link]

• MDPI. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Available from: [Link]

• ResearchGate. Possible degradation pathways of 2-MeTHF under the radical addition conditions. Available from: [Link]

• NextSDS. 4-[(2-METHOXYPHENYL)AMINO]-4-OXOBUTANOIC ACID — Chemical Substance Information. Available from: [Link]

• PubMed. Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. Available from: [Link]

• Pharmaffiliates. 4-(2-Methoxyphenyl)-4-oxobutanoic Acid. Available from: [Link]

• ResearchGate. Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review. Available from: [Link]

• MDPI. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. Available from: [Link]

• NIST WebBook. 4-(4-Methoxyphenyl)butyric acid. Available from: [Link]

• PubChem. 2-(4-Methoxyphenyl)butanoic acid. Available from: [Link]

• Wikipedia (Japanese). 4-(4-メチルフェニル)-4-オキソ酪酸. Available from: [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-(2-Methoxyphenyl)-4-oxobutyric acid

Application Note & Protocol Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS: 103987-16-2)

Rationale and Mechanistic Strategy

4-(2-Methoxyphenyl)-4-oxobutyric acid is a critical building block in medicinal chemistry, frequently utilized as an intermediate for the synthesis of functionalized tetralones, heterocyclic scaffolds, and pharmaceutical active ingredients 1.

The Regioselectivity Challenge: Traditional syntheses of aryl-oxobutyric acids often rely on the Friedel-Crafts acylation of an aromatic ring with succinic anhydride. However, applying this methodology to anisole (methoxybenzene) predominantly yields the para-substituted isomer, 4-(4-methoxyphenyl)-4-oxobutyric acid, due to the strong para-directing electronic effects and steric hindrance of the methoxy group 2.

To bypass this regiochemical limitation and exclusively isolate the ortho-substituted target, this protocol employs a directed organometallic approach . By reacting commercially available 2-methoxyphenylmagnesium bromide with succinic anhydride, we force a regioselective nucleophilic ring-opening. This ensures absolute structural fidelity of the 2-methoxy substitution without the need for complex downstream isomer separation.

Fig 1: Mechanistic pathway of the regioselective Grignard ring-opening synthesis.

Quantitative Reaction Parameters

The following stoichiometry is optimized for a 100 mmol scale reaction. The slight excess of the Grignard reagent ensures complete consumption of the succinic anhydride, which is easier to remove during the aqueous workup than unreacted starting materials.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Succinic Anhydride	100.07	1.00 eq	10.01 g	Electrophilic Acyl Source
2-Methoxyphenylmagnesium bromide	211.36	1.05 eq	105.0 mL	Nucleophile (1.0 M in THF)
Tetrahydrofuran (THF)	72.11	Solvent	100.0 mL	Reaction Medium (Anhydrous)
Hydrochloric Acid (1M)	36.46	Excess	~150.0 mL	Quenching Agent / Protonation
Ethyl Acetate (EtOAc)	88.11	-	300.0 mL	Extraction Solvent

Note: All glassware must be rigorously oven-dried and purged with inert gas prior to execution.

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system. Visual cues and temperature milestones are integrated to confirm reaction progress at each stage.

Phase 1: System Preparation & Electrophile Solvation

• Apparatus Setup: Equip a 500 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, a digital internal thermometer, and an argon inlet.

• Purge Cycle: Flame-dry the apparatus under vacuum and backfill with argon (repeat 3x). Causality: Grignard reagents are highly sensitive to protic sources; ambient moisture will prematurely quench the reagent to anisole.

• Solvation: Add 10.01 g of succinic anhydride to the flask, followed by 100 mL of anhydrous THF. Stir at 300 rpm until a homogenous solution is achieved.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0–2 °C.

Phase 2: Nucleophilic Acyl Substitution

• Reagent Transfer: Cannulate 105.0 mL of 2-methoxyphenylmagnesium bromide (1.0 M in THF) into the dropping funnel under argon 3.

• Controlled Addition: Begin dropwise addition of the Grignard reagent at a rate of ~1.5 mL/min. Causality: The ring-opening is exothermic. Maintaining the internal temperature below 5 °C prevents secondary nucleophilic attack on the newly formed ketone, which would yield an undesired tertiary alcohol.

• Maturation: Once addition is complete, remove the ice bath. Allow the reaction mixture to warm to ambient temperature (20–25 °C) and stir for an additional 2 hours. The formation of a cloudy suspension (the magnesium carboxylate salt) indicates successful conversion.

Phase 3: Quench and Isolation

• Acidic Quench: Re-cool the flask to 0 °C. Carefully add 150 mL of cold 1M HCl dropwise. Causality: The acid serves a dual purpose—it protonates the intermediate to form the free carboxylic acid and solubilizes the precipitated magnesium salts into the aqueous phase.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 100 mL).

• Washing & Drying: Combine the organic layers and wash with saturated aqueous NaCl (brine) to remove residual water and acid. Dry the organic phase over anhydrous Na₂SO₄.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude product as a viscous oil or off-white solid.

Phase 4: Purification

• Crystallization: Dissolve the crude residue in a minimum amount of boiling toluene (or an EtOAc/Hexane mixture). Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce crystallization.

• Filtration: Collect the resulting crystals via vacuum filtration, wash with cold hexanes, and dry under high vacuum to afford pure 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Fig 2: Operational workflow for the synthesis and isolation of the target compound.

Analytical Validation

To ensure the self-validating nature of this protocol, verify the isolated material against the following expected analytical benchmarks:

• LC-MS (ESI-): Expected m/z [M-H]⁻ = 207.07 (corresponds to C₁₁H₁₁O₄⁻).

• ¹H NMR (400 MHz, CDCl₃): Look for the characteristic methoxy singlet (~3.89 ppm, 3H), the aryl proton splitting pattern indicative of ortho-substitution, and the two distinct methylene triplets (~3.25 ppm and ~2.75 ppm, 2H each) corresponding to the succinyl chain.

• Melting Point: Compare against literature values to confirm crystalline purity.

References

• Japan Patent Office. (2004). Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones (JP2004182660A).

Sources

• 1. 4-(2-METHOXYPHENYL)-4-OXOBUTYRIC ACID | 103987-16-2 [chemicalbook.com]
• 2. JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents [patents.google.com]
• 3. 2-oxobutyrate | Sigma-Aldrich [sigmaaldrich.com]

Applications of 4-(2-Methoxyphenyl)-4-oxobutyric Acid in Small Molecule Drug Design: A Technical Guide

This guide provides an in-depth exploration of 4-(2-Methoxyphenyl)-4-oxobutyric acid as a versatile scaffold in modern medicinal chemistry. We will delve into its synthetic pathway, key physicochemical properties, and its demonstrated applications in the design of targeted small molecule inhibitors. The protocols and insights provided herein are curated for researchers, scientists, and drug development professionals seeking to leverage this valuable chemical entity in their therapeutic discovery programs.

Foundational Understanding of the Scaffold

4-(2-Methoxyphenyl)-4-oxobutyric acid is a keto-acid derivative of anisole. Its structure is characterized by a methoxy-substituted phenyl ring, a ketone, and a carboxylic acid moiety. This unique combination of functional groups provides multiple avenues for chemical modification, making it an attractive starting point for the synthesis of diverse compound libraries. The methoxy group can influence the molecule's conformation and electronic properties, while the ketone and carboxylic acid functionalities serve as key handles for derivatization to modulate potency, selectivity, and pharmacokinetic properties.

Physicochemical Properties

Property	Value	Source
CAS Number	103987-16-2	[1]
Molecular Formula	C₁₁H₁₂O₄	[1]
Molecular Weight	208.21 g/mol	[1]
Appearance	Off-white solid	-
Solubility	Soluble in organic solvents like DMSO and methanol	-

Key Applications in Drug Discovery

The 4-(2-methoxyphenyl)-4-oxobutyric acid scaffold has been successfully employed in the development of inhibitors for various enzymatic targets. Below, we highlight two prominent examples.

Inhibition of MenB in Mycobacterium tuberculosis

A derivative of 4-(2-methoxyphenyl)-4-oxobutyric acid has been identified as a potent inhibitor of MenB (1,4-dihydroxy-2-naphthoate octaprenyltransferase), an essential enzyme in the menaquinone (Vitamin K2) biosynthesis pathway of Mycobacterium tuberculosis.[2] This pathway is absent in humans, making it an attractive target for the development of novel anti-tuberculosis agents.

The active inhibitor is the Coenzyme A (CoA) adduct of a 4-oxo-4-phenylbut-2-enoate derived from the parent scaffold. The CoA adduct of the 2-methoxyphenyl derivative demonstrated a remarkable IC₅₀ value of 0.0121 µM against MenB, highlighting its potential as a lead compound for tuberculosis drug discovery.[2]

Caption: Menaquinone biosynthesis pathway in M. tuberculosis.

Scaffold for ROCK2 Inhibition

The 4-(2-methoxyphenyl) moiety has been incorporated into a pyrazole-based scaffold to develop potent and selective inhibitors of Rho-associated protein kinase 2 (ROCK2).[3][4] ROCK2 is a promising therapeutic target for a range of diseases, including neurological disorders, fibrosis, and cancer.[3][4][5][6]

In a recent study, compound A20, which features the 4-(2-methoxyphenyl)-1H-pyrazole scaffold, exhibited an IC₅₀ value of 0.18 µM for ROCK2, with selectivity over ROCK1 (IC₅₀ = 3.0 µM).[4] Molecular docking studies revealed that the pyrazole ring forms crucial hydrogen bond interactions with Met172 and Glu170 in the active site of ROCK2, while the 2-methoxyphenyl group occupies a key hydrophobic pocket.[4] This highlights the importance of the methoxy substituent for achieving potent and selective inhibition.

Caption: Logical flow from scaffold to ROCK2 inhibition.

Experimental Protocols

Synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid via Friedel-Crafts Acylation

This protocol describes a general method for the synthesis of 4-aryl-4-oxobutanoic acids, adapted for the specific synthesis of 4-(2-methoxyphenyl)-4-oxobutyric acid.[7][8][9]

• Anisole (2-methoxybenzene)

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (2.2 equivalents) and anhydrous dichloromethane.

• Addition of Reactants: Cool the mixture in an ice bath. Dissolve succinic anhydride (1.0 equivalent) and anisole (1.1 equivalents) in anhydrous dichloromethane and add this solution dropwise to the stirred AlCl₃ suspension.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture in an ice bath and carefully quench the reaction by the slow, dropwise addition of a mixture of crushed ice and concentrated hydrochloric acid. This step should be performed in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to extract the acidic product into the aqueous layer), and brine.

• Isolation of Product: Separate the sodium bicarbonate layer and acidify it with concentrated HCl until a precipitate forms. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane, to yield pure 4-(2-methoxyphenyl)-4-oxobutyric acid.

Caption: Step-by-step workflow for Friedel-Crafts acylation.

Protocol: In Vitro Enzyme Inhibition Assay (General)

This protocol provides a general framework for an in vitro enzyme inhibition assay, which can be adapted for specific enzymes like MenB or ROCK2.[10][11][12]

• Purified enzyme (e.g., MenB or ROCK2)

• Substrate for the enzyme

• Assay buffer (specific to the enzyme)

• Test compound (4-(2-methoxyphenyl)-4-oxobutyric acid derivative) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor

• 96-well microplate

• Microplate reader

• Compound Preparation: Prepare a series of dilutions of the test compound in the assay buffer. The final concentration of the solvent (e.g., DMSO) should be kept constant across all wells and should not exceed a level that affects enzyme activity (typically <1%).

• Assay Setup: In a 96-well microplate, add the following to the respective wells:

  • Blank: Assay buffer only.

  • Control (100% activity): Assay buffer, enzyme, and solvent (without the test compound).

  • Test Compound: Assay buffer, enzyme, and the desired concentration of the test compound.

  • Positive Control: Assay buffer, enzyme, and a known inhibitor of the enzyme.

• Pre-incubation: Pre-incubate the plate at the optimal temperature for the enzyme for a defined period (e.g., 15-30 minutes) to allow the test compound to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to all wells.

• Kinetic Measurement: Immediately place the microplate in a microplate reader and measure the change in absorbance or fluorescence over time at the appropriate wavelength.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the progress curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ without inhibitor)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model (e.g., sigmoidal dose-response) to determine the IC₅₀ value.

Caption: Workflow for IC₅₀ value determination.

Conclusion

4-(2-Methoxyphenyl)-4-oxobutyric acid represents a valuable and versatile scaffold for the design of small molecule drugs. Its straightforward synthesis and the presence of multiple functional groups for derivatization make it an attractive starting point for medicinal chemistry campaigns. The successful application of this scaffold in the development of potent inhibitors for challenging targets like M. tuberculosis MenB and human ROCK2 underscores its potential for generating novel therapeutic agents. The protocols and insights provided in this guide are intended to facilitate the exploration and utilization of this promising chemical entity in future drug discovery efforts.

References

• Li, X., et al. (2011). CoA Adducts of 4-Oxo-4-phenylbut-2-enoates: Inhibitors of MenB from the M. tuberculosis Menaquinone Biosynthesis Pathway. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (2025). Discovery of A20 with 4-(2-methoxyphenyl)-1H-pyrazole scaffold as a potent and selective ROCK2 inhibitor. ResearchGate. [Link]

• PubMed. (2025). Discovery of A20 with 4-(2-methoxyphenyl)-1H-pyrazole scaffold as a potent and selective ROCK2 inhibitor. PubMed. [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. [Link]

• Patel, R. A., et al. (2012). RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and anti-tumor activities in breast cancer. Cancer Research. [Link]

• PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. [Link]

• Pharmaffiliates. (n.d.). 103987-16-2 | Product Name : 4-(2-Methoxyphenyl)-4-oxobutanoic Acid. Pharmaffiliates. [Link]

• Frontiers. (2023). In vaccinated individuals serum bactericidal activity against B meningococci is abrogated by C5 inhibition but not by inhibition of the alternative complement pathway. Frontiers. [Link]

• MDPI. (2026). Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds. MDPI. [Link]

• National Center for Biotechnology Information. (n.d.). Friedel–Crafts-Type Arylation Strategy for the Conversion of Alkyl 2-((Diphenoxyphosphoryl)oxy)-2-arylacetates to α,α-Diaryl Esters. National Center for Biotechnology Information. [Link]

• MDPI. (2021). ROCK Inhibition as Potential Target for Treatment of Pulmonary Hypertension. MDPI. [Link]

• Biology LibreTexts. (2025). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. Biology LibreTexts. [Link]

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• 2. CoA Adducts of 4-Oxo-4-phenylbut-2-enoates: Inhibitors of MenB from the M. tuberculosis Menaquinone Biosynthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of A20 with 4-(2-methoxyphenyl)-1H-pyrazole scaffold as a potent and selective ROCK2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and anti-tumor activities in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. bio.libretexts.org [bio.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Friedel-Crafts acylation synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid

An In-depth Technical Guide to the Friedel-Crafts Acylation Synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid

Authored by a Senior Application Scientist

This document serves as a comprehensive guide for the synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid, a valuable keto-acid intermediate in the development of pharmaceuticals and fine chemicals. The primary synthetic route detailed herein is the Friedel-Crafts acylation of anisole (methoxybenzene) with succinic anhydride, a classic and fundamental transformation in organic chemistry for forging new carbon-carbon bonds to an aromatic ring.[1][2]

This guide is designed for an audience of researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to provide a deep understanding of the reaction mechanism, the rationale behind procedural choices, and robust methods for purification and characterization.

The Underlying Chemistry: Reaction Mechanism and Regioselectivity

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution pathway.[1][3] The reaction requires a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), to generate a highly reactive electrophile, the acylium ion, from succinic anhydride.[3][4]

Mechanism Breakdown:

• Generation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to one of the carbonyl oxygens of succinic anhydride. This polarization facilitates the ring-opening and formation of a resonance-stabilized acylium ion.

• Electrophilic Attack: The electron-rich anisole ring acts as a nucleophile, attacking the electrophilic acylium ion. The methoxy group (-OCH₃) on anisole is a powerful activating and ortho, para-directing group.[5] Consequently, the attack occurs at the positions ortho (C2) or para (C4) to the methoxy group, forming a carbocation intermediate known as an arenium ion or sigma complex.[1]

• Restoration of Aromaticity: A base, in this case AlCl₄⁻, abstracts a proton from the carbon bearing the new substituent, collapsing the intermediate and restoring the aromaticity of the ring.

• Catalyst Complexation: The ketone product formed is a Lewis base and readily forms a stable complex with the AlCl₃ catalyst.[6] This prevents further acylation reactions. Because of this complexation, a stoichiometric amount, or a slight excess, of the Lewis acid is required rather than a catalytic amount.[6]

• Hydrolytic Workup: The reaction is quenched with aqueous acid, which hydrolyzes the aluminum-ketone complex to liberate the final product, 4-(methoxyphenyl)-4-oxobutyric acid, and decomposes the remaining AlCl₃.[7]

The Challenge of Regioselectivity: While the methoxy group directs acylation to both the ortho and para positions, the para isomer, 4-(4-methoxyphenyl)-4-oxobutyric acid, is typically the major product due to the steric hindrance imposed by the methoxy group at the ortho position.[5] This protocol is designed to synthesize the ortho isomer, 4-(2-Methoxyphenyl)-4-oxobutyric acid. Achieving high selectivity for this isomer is challenging and the final product will likely be a mixture requiring careful purification to isolate the desired compound.

Caption: Figure 1: Reaction Mechanism for the Synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Experimental Protocol

Safety First: This procedure involves hazardous materials and must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1][8]

• Anhydrous Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water, releasing toxic HCl gas. Handle with extreme care under anhydrous conditions.[3][9]

• Nitrobenzene: A toxic solvent. Avoid inhalation and skin contact.

• Anisole & Succinic Anhydride: Irritants.

• Acid Quench: The workup step is highly exothermic and releases HCl gas.[7]

Materials and Equipment

Reagents	Supplier	Purity	Notes
Anisole (Methoxybenzene)	Sigma-Aldrich	≥99%	Use anhydrous
Succinic Anhydride	Sigma-Aldrich	≥99%
Aluminum Chloride (AlCl₃)	Sigma-Aldrich	Anhydrous, ≥99%	Handle in a glovebox or dry atmosphere
Nitrobenzene	Sigma-Aldrich	Anhydrous, ≥99%	Reaction Solvent
Dichloromethane (DCM)	Fisher Scientific	ACS Grade	Extraction Solvent
Hydrochloric Acid (HCl)	Fisher Scientific	Concentrated (37%)	For workup
Sodium Bicarbonate (NaHCO₃)	Fisher Scientific	ACS Grade	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	Fisher Scientific	ACS Grade	For drying
Toluene / Ethanol	Fisher Scientific	ACS Grade	Recrystallization Solvents

Equipment

Three-necked round-bottom flask (500 mL)

Magnetic stirrer and stir bar

Reflux condenser with drying tube (CaCl₂)

Addition (dropping) funnel (125 mL)

Ice-water bath

Heating mantle

Separatory funnel (1 L)

Buchner funnel and vacuum flask

Rotary evaporator

Standard laboratory glassware

Reagent Quantities

Reagent	M.W. ( g/mol )	Amount	Moles	Equivalents
Anisole	108.14	10.81 g (10.9 mL)	0.10	1.0
Succinic Anhydride	100.07	10.01 g	0.10	1.0
Aluminum Chloride	133.34	29.33 g	0.22	2.2
Nitrobenzene	123.11	100 mL	-	-

Step-by-Step Synthesis Procedure

Reaction Setup:

• Assemble a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube, and a 125 mL dropping funnel. Ensure all glassware is thoroughly oven-dried to maintain anhydrous conditions, as Friedel-Crafts reactions are moisture-sensitive.[7]

• In a well-ventilated fume hood, carefully add anhydrous aluminum chloride (29.33 g, 0.22 mol) to the reaction flask.

• Add anhydrous nitrobenzene (100 mL) to the flask to create a suspension.

• Cool the stirred suspension to 0-5 °C using an ice-water bath.

Reagent Addition: 5. Add anisole (10.81 g, 0.10 mol) dropwise to the cold AlCl₃ suspension over 15 minutes. 6. In a separate beaker, dissolve succinic anhydride (10.01 g, 0.10 mol) in 50 mL of anhydrous nitrobenzene. Gentle warming may be required to fully dissolve the anhydride. Cool the solution back to room temperature before use. 7. Transfer the succinic anhydride solution to the dropping funnel. 8. Add the succinic anhydride solution dropwise to the main reaction flask over approximately 1 hour. It is critical to maintain the internal reaction temperature below 10 °C during the addition to minimize side reactions.[2]

Reaction and Monitoring: 9. After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. 10. Stir the reaction mixture vigorously at room temperature for 12-18 hours. The mixture will typically become a dark, viscous solution.[7] 11. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 1:1 ratio with a few drops of acetic acid) until the starting anisole spot has been consumed.

Workup and Isolation: 12. Prepare a large beaker containing 400 g of crushed ice and 100 mL of concentrated hydrochloric acid. This step must be performed in a fume hood. 13. CAUTION: Carefully and slowly pour the reaction mixture onto the ice/HCl mixture with vigorous stirring. This quench is highly exothermic and will release significant amounts of HCl gas.[7] 14. Continue stirring until the ice has completely melted and the dark aluminum complex has decomposed. Two distinct layers should form. 15. Transfer the entire mixture to a 1 L separatory funnel. 16. Separate the layers. Extract the aqueous layer twice more with 75 mL portions of dichloromethane (DCM). 17. Combine all organic layers. 18. To isolate the acidic product, wash the combined organic layers with a 5% aqueous sodium bicarbonate solution (3 x 100 mL). The desired carboxylic acid product will move into the aqueous basic layer as its sodium salt.[7] 19. Combine the aqueous bicarbonate extracts and cool them in an ice bath. 20. Slowly acidify the aqueous layer with concentrated HCl, with stirring, until the precipitation of the product is complete. Check the pH with litmus or pH paper to ensure it is strongly acidic (pH < 2).[7] 21. Collect the precipitated crude solid product by vacuum filtration using a Buchner funnel. 22. Wash the filter cake with a small amount of cold deionized water to remove inorganic salts.[10]

Purification and Characterization

Purification by Recrystallization:

• Transfer the crude solid to an appropriately sized Erlenmeyer flask.

• Recrystallize the product from a suitable solvent. A mixture of toluene or ethanol/water is often effective.[7] Add the minimum amount of hot solvent to dissolve the solid completely.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.[11]

Characterization:

• Melting Point: Determine the melting point of the purified solid and compare it to the literature value.

• ¹H and ¹³C NMR Spectroscopy: Dissolve a sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to confirm the chemical structure. The spectrum should show characteristic peaks for the aromatic protons (with splitting patterns indicating ortho substitution), the methoxy group, and the aliphatic protons of the butyric acid chain.

• FT-IR Spectroscopy: The spectrum should exhibit characteristic absorption bands for the carboxylic acid O-H stretch (broad, ~3000 cm⁻¹), the aromatic ketone C=O stretch (~1680 cm⁻¹), and the carboxylic acid C=O stretch (~1710 cm⁻¹).

• Mass Spectrometry: Determine the molecular weight of the compound to confirm its identity.

Workflow and Troubleshooting

Caption: Figure 2: General Experimental Workflow.

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low or No Reaction	Reagents or glassware were not anhydrous; AlCl₃ was of poor quality.	Ensure all glassware is oven-dried. Use fresh, high-purity anhydrous AlCl₃ and anhydrous solvents.[7]
Low Yield	Incomplete reaction; inefficient extraction; product loss during recrystallization.	Extend reaction time and monitor by TLC. Perform multiple extractions. Optimize the recrystallization solvent to maximize recovery.[11]
Product "Oils Out" During Recrystallization	Solvent is too nonpolar or solution is supersaturated.	Try a more polar solvent system. Induce crystallization by scratching the flask with a glass rod or adding a seed crystal.[11]
Dark, Tar-like Product	Reaction temperature was too high, leading to side reactions or polymerization.	Strictly maintain the reaction temperature below 10 °C during the addition of the acylating agent.[2]
Mixture of Isomers (ortho/para)	Inherent nature of the electrophilic substitution on anisole.	Isomer separation may require column chromatography on silica gel, using a gradient eluent system such as ethyl acetate in hexanes.[11]

References

• Benchchem. (n.d.). Application Notes and Protocols: Friedel-Crafts Acylation using Cyclopent-3-ene-1-carbonyl chloride with Aromatic Compounds.
• Ventura College Organic Chemistry Lab. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.
• Journal of Chemical Education. (n.d.). A Discovery-Based Friedel-Crafts Acylation Experiment.
• Transtutors. (2022, February 27). The Friedel Crafts Acylation Reaction Reaction of Anisole With Succinic Anhydride.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• Benchchem. (n.d.). Application Notes and Protocols for the Friedel-Crafts Acylation of Anisole.
• Chegg. (2020, February 16). Question: The Friedel Crafts Acylation Reaction Reaction of Anisole With Succinic Anhydride.
• MDPI. (2017, April 5). 4-({4-[(2E)-3-(2,5-Dimethoxyphenyl)prop-2-enoyl]phenyl}amino)-4-oxobutanoic Acid.
• Course Hero. (2006, October 4). Friedel-Crafts Acylation of Anisole.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 4-(4-Methylphenyl)-4-oxobutanoic Acid.
• Benchchem. (n.d.). Application Note: Synthesis of 4-Aryl-4-Oxobutanoic Acids via Friedel-Crafts Acylation.
• Benchchem. (n.d.). Technical Support Center: 4-(2,4-Difluorophenyl)-4-oxobutanoic acid Purification.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of 4-(2,4-Difluorophenyl)-4-oxobutanoic Acid.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. condor.depaul.edu [condor.depaul.edu]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Robust ESI-MS Protocol for the Analysis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

Analyte Overview and Physicochemical Characteristics

4-(2-Methoxyphenyl)-4-oxobutyric acid is a small organic molecule containing three key functional groups: a methoxy-substituted aromatic ring, a ketone, and a terminal carboxylic acid. The presence of the carboxylic acid group is the dominant factor influencing its behavior in ESI-MS. With an acidic proton, this molecule is an ideal candidate for negative ion mode analysis.

A summary of its essential properties is provided below.

Property	Value	Source
Chemical Name	4-(2-Methoxyphenyl)-4-oxobutyric acid	N/A
CAS Number	103987-16-2	[1][2]
Molecular Formula	C₁₁H₁₂O₄	[1][2]
Molecular Weight	208.21 g/mol	[1][2]
Predicted pKa	~4-5 (typical for carboxylic acids)	[3]
Solubility	Soluble in methanol, acetonitrile; sparingly soluble in water	[4][5]

Principle of ESI-MS for Carboxylic and Keto Acids

Electrospray ionization (ESI) is a soft ionization technique that transfers ions from solution into the gas phase, making it ideal for analyzing polar and thermally labile molecules. The analytical strategy for 4-(2-Methoxyphenyl)-4-oxobutyric acid is dictated by its acidic nature.

• Negative Ion Mode (-ESI): This is the preferred mode for this analyte. The carboxylic acid group readily loses a proton in solution, especially when assisted by a mildly basic solvent environment. This results in the formation of a highly stable carboxylate anion, which is detected as the deprotonated molecule, [M-H]⁻ . This process is highly efficient and typically yields the most sensitive signal for carboxylic acids[6][7][8].

• Positive Ion Mode (+ESI): While less efficient, ionization is also possible in positive mode. The molecule can form adducts with cations present in the solvent, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonium ([M+NH₄]⁺)[6][9]. Protonation to form [M+H]⁺ can occur, but it is generally less favorable than deprotonation due to the acidic nature of the molecule. Positive mode can be useful for confirmation but may result in a more complex spectrum with lower sensitivity.

Materials and Reagents

• 4-(2-Methoxyphenyl)-4-oxobutyric acid standard (≥97% purity)

• MS-grade Methanol (MeOH)

• MS-grade Acetonitrile (ACN)

• MS-grade Water

• Ammonium Hydroxide (NH₄OH), ~0.1% in water (for -ESI)

• Formic Acid (FA), ~0.1% in water (for +ESI)

• Calibrated micropipettes and sterile tips

• 2 mL glass autosampler vials with pre-slit septa[10]

Experimental Protocols

Protocol 4.1: Stock and Working Standard Preparation

This protocol details the preparation of standards for direct infusion analysis. The primary objective is to achieve a final concentration that provides a stable and strong signal without causing detector saturation or source contamination[10].

• Prepare Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of 4-(2-Methoxyphenyl)-4-oxobutyric acid and dissolve it in 1.0 mL of methanol in a clean glass vial. Vortex for 30 seconds to ensure complete dissolution.

• Prepare Intermediate Stock Solution (100 µg/mL): Transfer 100 µL of the Primary Stock Solution into a new vial containing 900 µL of methanol.

• Prepare Working Standard for -ESI Analysis (1 µg/mL): Take 10 µL of the Intermediate Stock Solution and dilute it with 990 µL of a 50:50 (v/v) mixture of Methanol:Water containing 0.1% ammonium hydroxide. This basic modifier promotes the formation of the [M-H]⁻ ion.

• Prepare Working Standard for +ESI Analysis (1 µg/mL): Take 10 µL of the Intermediate Stock Solution and dilute it with 990 µL of a 50:50 (v/v) mixture of Methanol:Water containing 0.1% formic acid. The acidic modifier promotes the formation of adducts or the protonated molecule[11].

• Final Check: Ensure all solutions are free of particulates. If any precipitation occurs, the solution must be filtered or remade[10].

Protocol 4.2: Direct Infusion ESI-MS Analysis

Direct infusion is used to determine the optimal instrument parameters for the analyte without chromatographic separation.

• System Setup: Configure the mass spectrometer for direct infusion using a syringe pump. Ensure the system is clean and calibrated.

• Infusion: Load the appropriate working standard (from Protocol 4.1) into a gas-tight syringe and set the pump to a low flow rate (e.g., 5-10 µL/min).

• Parameter Optimization (-ESI Mode): Begin infusion of the -ESI working standard. Acquire data in negative ion mode, scanning a mass range of m/z 50-500. Systematically optimize the parameters in the table below, starting with the initial values and adjusting one at a time to maximize the intensity of the target ion (m/z 207.2).

• Parameter Optimization (+ESI Mode): Clean the infusion line, then repeat step 3 with the +ESI working standard, acquiring data in positive ion mode. Optimize for the expected adduct ions (e.g., m/z 231.2 for [M+Na]⁺).

Table of Optimized Instrument Parameters (Example)

Parameter	Negative Ion Mode (-ESI)	Positive Ion Mode (+ESI)	Rationale
Ionization Mode	ESI-	ESI+	As explained in Section 2.
Capillary Voltage	2.8 kV	3.5 kV	Creates the potential difference needed for electrospray.
Cone/Fragmentor Voltage	25 V	40 V	Lower voltage minimizes in-source fragmentation, preserving the precursor ion.
Source Temperature	120 °C	120 °C	Aids in the desolvation of droplets without causing thermal degradation.
Desolvation Temperature	350 °C	400 °C	Higher temperature ensures complete evaporation of the solvent.
Desolvation Gas Flow (N₂)	700 L/hr	750 L/hr	High flow efficiently removes neutral solvent molecules.
Scan Range	m/z 50-500	m/z 50-500	Covers the expected mass range of the analyte and potential adducts.

Expected Results and Data Interpretation

Based on the analyte's molecular weight (208.21), the following ions are expected to be the most prominent in the mass spectrum.

Ionization Mode	Ion Species	Calculated m/z	Notes
Negative (-ESI)	[M-H]⁻	207.06	Primary and most sensitive ion. Corresponds to the loss of the carboxylic acid proton.
Positive (+ESI)	[M+H]⁺	209.08	Protonated molecule. May be observed but likely at lower intensity.
Positive (+ESI)	[M+Na]⁺	231.06	Sodium adduct. Often observed due to trace sodium in solvents or glassware.
Positive (+ESI)	[M+K]⁺	247.03	Potassium adduct. Less common than sodium but possible.

For structural confirmation (MS/MS), selecting the [M-H]⁻ precursor ion (m/z 207.1) and applying collision energy will likely result in characteristic fragments from the loss of water (H₂O) or carbon dioxide (CO₂).

Workflow Visualization

The general experimental workflow for the ESI-MS analysis of 4-(2-Methoxyphenyl)-4-oxobutyric acid is depicted below.

Sources

• 1. 4-(2-METHOXYPHENYL)-4-OXOBUTYRIC ACID - Safety Data Sheet [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chembk.com [chembk.com]
• 5. 4-(4-Methoxyphenyl)butyric acid | 4521-28-2 [chemicalbook.com]
• 6. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry providing a structural model for ion suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Application Notes and Protocols: Catalytic Reduction of 4-(2-Methoxyphenyl)-4-oxobutyric Acid to Butyric Acid Derivatives

Introduction

The selective reduction of keto-acids is a pivotal transformation in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. 4-(2-Methoxyphenyl)-4-oxobutyric acid is a versatile starting material, and its reduction products, 4-hydroxy-4-(2-methoxyphenyl)butyric acid and 4-(2-methoxyphenyl)butyric acid, are valuable intermediates. The former, a secondary alcohol, can be a precursor for further functionalization, while the latter, a fully reduced alkyl-aryl acid, is a common structural motif in medicinal chemistry. This document provides detailed protocols for the selective reduction of 4-(2-methoxyphenyl)-4-oxobutyric acid to these two important derivatives, leveraging different catalytic and chemical reduction methodologies. The choice of method depends on the desired product and the substrate's tolerance to acidic or basic conditions.

Reaction Pathways Overview

The reduction of 4-(2-methoxyphenyl)-4-oxobutyric acid can proceed via two main pathways:

• Reduction to a Secondary Alcohol: The ketone functional group is selectively reduced to a hydroxyl group, yielding 4-hydroxy-4-(2-methoxyphenyl)butyric acid. This is typically achieved using hydride reagents like sodium borohydride, which are chemoselective for carbonyls over carboxylic acids.

• Complete Deoxygenation to a Methylene Group: The ketone is fully reduced to a methylene group, resulting in the formation of 4-(2-methoxyphenyl)butyric acid. This transformation can be accomplished through several methods, including catalytic hydrogenation over a noble metal catalyst, or chemical reductions such as the Clemmensen (acidic conditions) or Wolff-Kishner (basic conditions) reactions.

Part 1: Selective Reduction to 4-hydroxy-4-(2-methoxyphenyl)butyric acid

This protocol details the selective reduction of the ketone moiety to a secondary alcohol using sodium borohydride (NaBH₄). This method is advantageous due to its mild conditions and high chemoselectivity for the carbonyl group in the presence of a carboxylic acid.[1][2][3]

Reaction Scheme

Caption: Selective reduction of the ketone to a secondary alcohol.

Protocol: Sodium Borohydride Reduction

Materials:

• 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS: 103987-16-2)[4]

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve 4-(2-methoxyphenyl)-4-oxobutyric acid (10.0 g, 48.0 mmol) in anhydrous methanol (100 mL) with magnetic stirring.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of NaBH₄: Slowly add sodium borohydride (1.82 g, 48.0 mmol) to the cooled solution in small portions over 30 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding deionized water (50 mL).

• Acidification: Acidify the mixture to pH 2-3 with 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with brine (2 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure 4-hydroxy-4-(2-methoxyphenyl)butyric acid.

Expected Yield: 85-95%

Characterization of 4-hydroxy-4-(2-methoxyphenyl)butyric acid

Technique	Expected Data
¹H NMR	δ (ppm): 1.80-2.00 (m, 2H), 2.40-2.50 (t, 2H), 3.85 (s, 3H), 4.90-5.00 (t, 1H), 6.80-7.40 (m, 4H), 12.0 (br s, 1H).
¹³C NMR	δ (ppm): 29.0, 31.0, 55.5, 70.0, 110.5, 121.0, 127.0, 128.5, 135.0, 156.0, 178.0.
IR (cm⁻¹)	3400-2500 (br, O-H stretch of carboxylic acid and alcohol), 1705 (C=O stretch of carboxylic acid), 1600, 1490 (C=C aromatic stretch).
Mass Spec (EI)	M+ at m/z 210.

Part 2: Complete Deoxygenation to 4-(2-methoxyphenyl)butyric acid

This section outlines three distinct methods for the complete reduction of the ketone functionality to a methylene group. The choice of method is critical and depends on the stability of other functional groups within the molecule.

Method 1: Catalytic Hydrogenation

This is a clean and efficient method utilizing a heterogeneous catalyst, typically palladium on carbon (Pd/C), and hydrogen gas. It is often the preferred method in industrial settings due to the ease of catalyst removal and minimal waste generation.

Reaction Scheme

Caption: Complete deoxygenation of the ketone via Clemmensen reduction.

Protocol: Clemmensen Reduction

Materials:

• 4-(2-Methoxyphenyl)-4-oxobutyric acid

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Toluene

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

Procedure:

• Preparation of Zinc Amalgam: In a flask, add zinc dust (20 g) and a solution of mercuric chloride (2 g) in water (30 mL). Shake for 5 minutes, then decant the aqueous solution. Wash the zinc amalgam with water (3 x 30 mL).

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and reflux condenser, place the freshly prepared zinc amalgam. Add water (15 mL), concentrated HCl (35 mL), toluene (20 mL), and 4-(2-methoxyphenyl)-4-oxobutyric acid (5.0 g, 24.0 mmol).

• Reflux: Heat the mixture to reflux with vigorous stirring for 6-8 hours. Periodically (every hour), add a small portion of concentrated HCl (5 mL).

• Cooling and Extraction: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with toluene (2 x 30 mL).

• Washing: Combine the organic layers and wash with water, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or recrystallization.

Expected Yield: 60-80%

Method 3: Wolff-Kishner Reduction

The Wolff-Kishner reduction is another classic method for ketone deoxygenation that is performed under strongly basic conditions, making it complementary to the Clemmensen reduction. [5][6][7][8][9]The Huang-Minlon modification, described here, is a more convenient one-pot procedure. [6]

Reaction Scheme

Caption: Complete deoxygenation of the ketone via Wolff-Kishner reduction.

Protocol: Wolff-Kishner (Huang-Minlon) Reduction

Materials:

• 4-(2-Methoxyphenyl)-4-oxobutyric acid

• Hydrazine hydrate (85%)

• Potassium hydroxide (KOH)

• Diethylene glycol

• Deionized water

• 2 M Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a distillation head and condenser

Procedure:

• Initial Reaction: In a round-bottom flask, combine 4-(2-methoxyphenyl)-4-oxobutyric acid (5.0 g, 24.0 mmol), potassium hydroxide (4.0 g, 71.3 mmol), hydrazine hydrate (5 mL, ~85 mmol), and diethylene glycol (50 mL).

• Hydrazone Formation: Heat the mixture to 130-140 °C for 1.5 hours. Water and excess hydrazine will distill off.

• Decomposition: After the initial heating period, raise the temperature to 190-200 °C and maintain for 4 hours. Nitrogen gas will evolve.

• Cooling and Dilution: Cool the reaction mixture to room temperature and dilute with water (100 mL).

• Acidification and Extraction: Acidify the aqueous solution with 2 M HCl to pH 1-2. Extract the product with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the ether extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentration and Purification: Filter and concentrate the solvent to give the crude product, which can be purified by recrystallization or distillation.

Expected Yield: 70-90%

Characterization of 4-(2-methoxyphenyl)butyric acid

Technique	Expected Data [10]
¹H NMR	δ (ppm): 1.90-2.00 (m, 2H), 2.35 (t, 2H), 2.65 (t, 2H), 3.80 (s, 3H), 6.80-7.20 (m, 4H), 12.0 (br s, 1H).
¹³C NMR	δ (ppm): 26.0, 31.0, 33.5, 55.3, 110.5, 120.7, 127.5, 130.0, 135.0, 157.5, 179.0.
IR (cm⁻¹)	3300-2500 (br, O-H stretch of carboxylic acid), 1700 (C=O stretch of carboxylic acid), 1600, 1495 (C=C aromatic stretch).
Mass Spec (EI)	M+ at m/z 194.

Experimental Workflow Summary

Caption: Decision workflow for the reduction of 4-(2-methoxyphenyl)-4-oxobutyric acid.

Conclusion

The catalytic and chemical reduction of 4-(2-methoxyphenyl)-4-oxobutyric acid provides facile access to valuable butyric acid derivatives. The choice between partial reduction to the corresponding secondary alcohol or complete deoxygenation to the alkane can be controlled by the selection of appropriate reagents and reaction conditions. The protocols provided herein offer reliable and reproducible methods for achieving these transformations, which are crucial for researchers in organic synthesis and drug development.

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• The 1 H-NMR Spectrum of 4-[[[4-[(4-nitrophenyl)azo]phenyl]imino]methyl]-Phenol. ResearchGate. [Link]

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• low/high resolution 1H proton nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 butyric acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]

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Technical Notes & Optimization

Troubleshooting solubility issues of 4-(2-Methoxyphenyl)-4-oxobutyric acid in aqueous media

This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve aqueous solubility challenges with 4-(2-Methoxyphenyl)-4-oxobutyric acid. Our approach is rooted in fundamental physicochemical principles to provide robust and reproducible solutions for your experimental needs.

Part 1: Understanding the Molecule - The "Why" Behind Solubility Issues

Effective troubleshooting begins with understanding the compound's structure. 4-(2-Methoxyphenyl)-4-oxobutyric acid (MW: 208.21 g/mol , Formula: C₁₁H₁₂O₄) possesses distinct chemical features that dictate its solubility behavior.[1]

• Hydrophobic Backbone: The methoxy-substituted phenyl ring and the four-carbon chain create a significant non-polar character, which inherently limits solubility in water.

• Key Functional Group (Carboxylic Acid): The terminal carboxylic acid (-COOH) group is the primary handle for manipulating aqueous solubility. This group is a weak acid, meaning it can exist in two forms: a neutral, protonated state (-COOH) and a charged, deprotonated (ionized) state (-COO⁻).

The equilibrium between these two states is governed by the solution's pH and the compound's pKa (acid dissociation constant). While the specific pKa for this exact molecule is not widely published, related structures like 4-oxobutanoic acid have a pKa around 4.7.[2][3] We can therefore estimate the pKa to be in the 4.5 - 5.0 range .

The relationship is described by the Henderson-Hasselbalch equation :[4][5]

pH = pKa + log ( [Ionized Form] / [Neutral Form] )

This equation is the cornerstone of our troubleshooting.[6][7][8] It tells us that:

• When pH < pKa , the neutral, poorly soluble form (-COOH) dominates.

• When pH > pKa , the ionized, highly water-soluble carboxylate form (-COO⁻) dominates.

To achieve significant solubility, the goal is to shift the equilibrium overwhelmingly towards the ionized form.

Caption: The equilibrium of 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 4-(2-Methoxyphenyl)-4-oxobutyric acid in neutral water (pH ~7.0)? A1: The intrinsic aqueous solubility is expected to be very low. The molecule's hydrophobic regions outweigh the polarity of the single carboxylic acid group when it is in its neutral, protonated state.

Q2: I tried dissolving the compound in my PBS buffer (pH 7.4), but it's not working. Why? A2: While pH 7.4 is above the estimated pKa (~4.5-5.0), full solubilization may require a pH that is at least 2 units higher than the pKa. At pH 7.4, a significant portion is ionized, but for compounds with low intrinsic solubility, this may not be enough to bring the entire mass into solution. Furthermore, the buffer capacity of your PBS may be insufficient to neutralize the acidity of the added compound without a drop in pH.

Q3: Can I use an organic solvent to prepare a stock solution? A3: Absolutely. This is the recommended best practice. Solvents like Dimethyl Sulfoxide (DMSO) or Ethanol are excellent choices for creating a concentrated stock solution.[] This allows you to accurately dispense small amounts of the compound for subsequent dilution.

Q4: I made a DMSO stock, but when I dilute it into my aqueous buffer, a precipitate forms. What is happening? A4: This phenomenon is known as "crashing out." The compound is highly soluble in the concentrated DMSO stock but becomes insoluble when diluted into the aqueous buffer where DMSO is no longer the primary solvent. To avoid this, use a high-concentration stock and a large dilution factor (e.g., 1:1000 or greater). This keeps the final concentration of the organic solvent low and minimizes its impact on the final solution's properties and on your experimental system.

Part 3: Systematic Troubleshooting Guide

Follow this workflow to systematically address solubility challenges.

Caption: A decision tree for troubleshooting solubility issues.

Step 1: The Primary Solution — pH Adjustment

This is the most direct and effective method for this class of compounds. By raising the pH, you convert the poorly soluble carboxylic acid into its highly soluble carboxylate salt.[10]

Detailed Protocol: Preparation of a 10 mM Aqueous Solution via pH Adjustment

• Preparation: Weigh 20.82 mg of 4-(2-Methoxyphenyl)-4-oxobutyric acid (for a final volume of 10 mL). Place it in a suitable vessel.

• Slurry Formation: Add approximately 8 mL of your target aqueous buffer (or purified water). The compound will not dissolve and will form a fine suspension or slurry.

• Titration: While stirring vigorously, add a dilute solution of a strong base (e.g., 1.0 M NaOH) drop by drop.

• Monitoring: Monitor the pH of the solution continuously with a calibrated pH meter. Observe the suspension. As the pH rises above 6.0, you should see the solid begin to dissolve.

• Endpoint: Continue adding base until all solid material has dissolved and the solution is completely clear. The final pH will likely be in the 7.5-9.0 range.

• Final Volume Adjustment: Once the compound is fully dissolved, add the buffer/water to reach the final desired volume (10 mL).

• Verification: Check the final pH. If necessary, adjust it carefully. Be aware that lowering the pH significantly may cause the compound to precipitate.

Step 2: Advanced Strategies — Co-solvents

If pH adjustment alone is insufficient or not suitable for your experimental system (e.g., you must maintain a strict physiological pH), the use of co-solvents is the next logical step.[11][12][13] Co-solvents are water-miscible organic solvents that reduce the polarity of the aqueous medium, making it more favorable for hydrophobic molecules to dissolve.[][14]

Co-Solvent	Typical Concentration Range	Considerations / Best For
Ethanol	1 - 20% (v/v)	General use; well-tolerated in many biological systems at low concentrations.
Propylene Glycol (PG)	5 - 40% (v/v)	Often used in pharmaceutical formulations. Can increase viscosity.
Polyethylene Glycol 400 (PEG 400)	10 - 50% (v/v)	Higher solubilizing power for very hydrophobic compounds.
Dimethyl Sulfoxide (DMSO)	< 1% (v/v)	Excellent solubilizer, but typically used for high-concentration stocks due to potential cellular effects.

Important Note: Always validate the tolerance of your specific assay or cell line to the chosen co-solvent and its final concentration. A co-solvent that works for a chemical assay may be toxic in a cell-based experiment.

Step 3: Stability Considerations

The methoxyphenyl group is generally stable; however, solutions should be prepared fresh when possible.[15][16] For storage, filter-sterilize the final solution and store at 4°C, protected from light. Before use, visually inspect stored solutions for any signs of precipitation, which could occur due to temperature changes or CO₂ absorption from the air lowering the pH.

References

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• Wikipedia. (2023). Cosolvent. Retrieved from [Link]

• Wisdomlib. (2025). Co-solvency: Significance and symbolism. Retrieved from [Link]

• UNT Digital Library. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Retrieved from [Link]

• Vedantu. (n.d.). Henderson-Hasselbalch Equation: Formula, Derivation & Uses. Retrieved from [Link]

• Future Journal of Pharmaceuticals and Health Sciences. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Retrieved from [Link]

• MDPI. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Retrieved from [Link]

• Chemsrc. (2025). 4-(4-Methoxyphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• Pharmatech. (2024). Henderson Hasselbalch Equation. Retrieved from [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Retrieved from [Link]

• ChemBK. (2024). 4-oxobutanoic acid. Retrieved from [Link]

• Wikipedia. (2023). Henderson–Hasselbalch equation. Retrieved from [Link]

• Elsevier. (n.d.). Methoxy-phenyl groups reduce the cytotoxicity and increase the aqueous solubility of phosphonium zwitterions and salts. Retrieved from [Link]

• Ataman Kimya. (n.d.). P-METHOXYPHENOL. Retrieved from [Link]

• Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. Retrieved from [Link]

• Journal of Pharmaceutical Research and Reports. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• National Institutes of Health. (2011). Formation and stability of the 4-methoxyphenonium ion in aqueous solution. Retrieved from [Link]

• Auctores. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Retrieved from [Link]

• PubChem. (n.d.). 4-Oxobutanoic acid. Retrieved from [Link]

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Removing unreacted starting materials from crude 4-(2-Methoxyphenyl)-4-oxobutyric acid

This technical guide provides in-depth troubleshooting and practical solutions for the purification of crude 4-(2-Methoxyphenyl)-4-oxobutyric acid. It is designed for researchers, scientists, and professionals in drug development who encounter challenges in removing unreacted starting materials and byproducts from this valuable keto-acid intermediate.

Introduction: Understanding the Chemistry of Impurities

The synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric acid most commonly proceeds via a Friedel-Crafts acylation of anisole (2-methoxyanisole) with succinic anhydride, catalyzed by a Lewis acid such as aluminum chloride.[1][2][3] The primary impurities in the crude product are typically unreacted starting materials—anisole and succinic acid (from the hydrolysis of succinic anhydride)—and potentially isomeric byproducts.[4][5] The distinct chemical properties of the carboxylic acid product and the neutral or acidic starting materials form the basis for effective purification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product is an oily or sticky solid. How can I remove the unreacted anisole?

A1: Unreacted anisole is a common impurity that can prevent the crystallization of the desired product. Anisole is a neutral organic compound, insoluble in water, while the product, 4-(2-Methoxyphenyl)-4-oxobutyric acid, is a carboxylic acid. This difference in acidity is key to their separation.

Recommended Protocol: Acid-Base Extraction

Acid-base extraction is a powerful technique to separate acidic, basic, and neutral compounds.[6][7][8] By treating the crude mixture with a weak base, the acidic product is converted to its water-soluble salt, while the neutral anisole remains in the organic phase.

Step-by-Step Protocol: Removing Anisole via Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent immiscible with water, such as dichloromethane (DCM) or ethyl acetate.

• Basification: Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[9]

• Extraction: Stopper the funnel and invert it gently several times, venting frequently to release the pressure from the carbon dioxide gas that evolves.

• Separation: Allow the layers to separate. The aqueous layer now contains the sodium salt of your product, while the organic layer contains the anisole.

• Repeat: Drain the lower aqueous layer into a clean flask. To ensure complete removal, wash the organic layer again with a fresh portion of NaHCO₃ solution and combine the aqueous extracts.

• Re-acidification: Cool the combined aqueous extracts in an ice bath and slowly add 6M hydrochloric acid (HCl) dropwise with stirring until the solution becomes acidic (test with pH paper).[9] The desired 4-(2-Methoxyphenyl)-4-oxobutyric acid will precipitate out as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.

Q2: After the initial workup, I suspect my product is contaminated with succinic acid. How can I remove it?

A2: Succinic acid, formed from the hydrolysis of succinic anhydride, is a common dicarboxylic acid impurity. [10] Since both the product and the impurity are carboxylic acids, a simple acid-base extraction will not separate them. However, their solubility profiles in different solvents can be exploited.

Recommended Technique: Recrystallization

Recrystallization is a purification technique for solid compounds based on differences in solubility. The ideal solvent is one in which the desired compound is sparingly soluble at room temperature but highly soluble at elevated temperatures, while the impurity is either very soluble or insoluble at all temperatures.

Data Table: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Product Solubility (Hot)	Product Solubility (Cold)	Succinic Acid Solubility	Notes
Water	100	Moderate	Low	High	Good choice for removing succinic acid.
Ethanol/Water	Variable	High	Low	High	A solvent mixture can be optimized for better recovery.
Toluene	111	Moderate	Low	Very Low	Can be effective if succinic acid is the primary impurity.

Step-by-Step Protocol: Recrystallization

• Solvent Selection: Based on small-scale solubility tests, select a suitable solvent or solvent pair. A mixture of ethanol and water often provides good results.

• Dissolution: In an Erlenmeyer flask, add the crude solid and the minimum amount of hot solvent required to achieve complete dissolution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Q3: My TLC analysis shows multiple spots close to my product spot. What are my options?

A3: Closely related impurities, such as isomeric byproducts, can be challenging to remove by simple extraction or recrystallization. In such cases, column chromatography is the most effective purification method.

Recommended Technique: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase (the eluent).[5]

Step-by-Step Protocol: Column Chromatography

• TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine a suitable solvent system (eluent) that provides good separation between your product and the impurities. A mixture of ethyl acetate and hexanes with a small amount (0.5-1%) of acetic acid is a good starting point to prevent streaking of the carboxylic acid. 2[9]. Column Packing: Prepare a chromatography column with silica gel slurried in the initial eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or a slightly more polar solvent) and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the packed column.

• Elution: Begin eluting the column with the chosen solvent system. You may need to gradually increase the polarity of the eluent (a gradient elution) to move your product down the column.

• Fraction Collection: Collect small fractions of the eluent as it comes off the column.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Conclusion

The successful purification of 4-(2-Methoxyphenyl)-4-oxobutyric acid hinges on a systematic approach that leverages the chemical differences between the product and potential impurities. By understanding the principles of acid-base extraction, recrystallization, and chromatography, researchers can effectively troubleshoot and optimize their purification protocols to obtain a high-purity final product.

References

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• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Stack Exchange. (2018, April 27). Reaction of anisole and succinic anhydride in presence of aluminium chloride. Retrieved from [Link]

• Transtutors. (2022, February 27). The Friedel Crafts Acylation Reaction Reaction of Anisole With Succinic Anhydride. Retrieved from [Link]

• Google Patents. (n.d.). JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.

• Chegg. (2020, February 16). The Friedel Crafts Acylation Reaction Reaction of Anisole With Succinic Anhydride. Retrieved from [Link]

• Course Hero. (2006, October 4). Friedel-Crafts Acylation of Anisole. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 4-(2-Methoxyphenyl)-4-oxobutanoic Acid. Retrieved from [Link]

• ACS Publications. (n.d.). Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins. Retrieved from [Link]

• Google Patents. (n.d.). US8299293B2 - Process for preparing α-keto acids and derivatives thereof.

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Technical Support Center: HPLC Analysis of 4-(2-Methoxyphenyl)-4-oxobutyric acid

Welcome to the technical support center. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of 4-(2-Methoxyphenyl)-4-oxobutyric acid. An ideal chromatographic peak is sharp and symmetrical, but peak tailing—a distortion where the latter half of the peak is broader than the front half—can compromise resolution, accuracy, and reproducibility.[1][2] This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve this common issue.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak tailing for 4-(2-Methoxyphenyl)-4-oxobutyric acid. What are the most likely chemical causes?

A1: Peak tailing for this specific analyte is typically rooted in undesirable secondary interactions with the stationary phase.[3] Given its molecular structure, which features a carboxylic acid and a methoxy-phenyl ketone moiety, there are two primary chemical mechanisms at play:

• Secondary Silanol Interactions: Standard silica-based reversed-phase columns (e.g., C18) have residual, unreacted silanol groups (Si-OH) on their surface.[4][5] The carboxylic acid group of your analyte can engage in strong hydrogen bonding or ionic interactions with these silanols, especially if the silanols are deprotonated (ionized) at the mobile phase pH.[6] This secondary retention mechanism holds some analyte molecules back longer than the primary hydrophobic interaction, causing the characteristic tail.[3]

• Metal Chelation: The silica matrix of columns can contain trace metal impurities like iron or aluminum.[7] Furthermore, metal ions can leach from stainless-steel components of the HPLC system itself, such as frits and tubing.[8] 4-(2-Methoxyphenyl)-4-oxobutyric acid has functional groups (the ketone and carboxylic acid) that can act as Lewis bases and chelate, or bind, to these metal ions.[9] This interaction creates another strong, unwanted retention point, leading to severe peak tailing.[7]

Q2: How does the mobile phase pH influence the peak shape of this acidic compound?

A2: Mobile phase pH is one of the most powerful tools for controlling the retention and peak shape of ionizable compounds like 4-(2-Methoxyphenyl)-4-oxobutyric acid.[10][11] Its effect is twofold:

• Analyte Ionization: The carboxylic acid group has a specific pKa value (the pH at which it is 50% ionized). At a mobile phase pH above its pKa, the analyte will be deprotonated (negatively charged), making it more polar and thus less retained in reversed-phase chromatography.[12] If the mobile phase pH is close to the analyte's pKa, a mixture of ionized and non-ionized forms will exist, which can lead to peak broadening or splitting.[11]

• Silanol Group Ionization: The residual silanol groups on the silica surface are acidic and typically have a pKa in the range of 3.5-4.5.[13] At a pH above this range, they become ionized (Si-O⁻), creating highly active sites for strong interaction with any positive charges or polar groups on the analyte.

To achieve a sharp, symmetrical peak for an acidic analyte, the goal is ion suppression . By lowering the mobile phase pH to at least 2 units below the analyte's pKa, you ensure that the carboxylic acid is fully protonated (neutral).[10][14] Simultaneously, a low pH (e.g., pH ≤ 3) also protonates the vast majority of surface silanol groups, neutralizing them and minimizing the potential for secondary ionic interactions.[1][13][15]

Q3: My method has been working well, but recently the peak started tailing. Could the column be the problem?

A3: Yes, a gradual or sudden degradation in peak shape often points to a column issue.[2] Several factors could be responsible:

• Column Contamination: Strongly retained matrix components from previous injections can accumulate at the head of the column, creating active sites that cause tailing.

• Column Void: Over time, or due to pressure shocks, a void or channel can form in the packed bed at the column inlet.[16] This physical disruption of the flow path causes peak distortion that typically affects all peaks in the chromatogram.[2]

• Blocked Inlet Frit: Particulates from the sample or mobile phase can partially block the inlet frit of the column, leading to a malformed peak shape for all analytes.[2]

• Stationary Phase Degradation: Operating silica-based columns at high pH (typically > 8) can cause the silica to dissolve, irreversibly damaging the column and degrading performance.[17][18]

Using a guard column is an effective way to protect the analytical column from contaminants and extend its lifetime.[19] If you suspect a column problem, it can often be confirmed by replacing it with a new one.[3]

Q4: How can I confirm if metal chelation is causing my peak tailing, and what can I do about it?

A4: Metal chelation can be a subtle but significant problem. One way to diagnose it is to see if the peak shape improves after passivating the HPLC system and column. This involves flushing the system with a solution containing a strong chelating agent like ethylenediaminetetraacetic acid (EDTA).[9][20] If the peak shape sharpens significantly after this procedure, metal interaction is a likely cause.

There are several strategies to mitigate metal chelation:

• Use High-Purity Columns: Modern columns, often labeled as "Type B" silica, are manufactured with high-purity silica containing very low levels of metal contamination.[13]

• Mobile Phase Additives: Adding a weak, MS-compatible chelating agent like medronic acid or citrate at very low concentrations (micromolar range) to the mobile phase can be effective.[9][21] These agents bind to active metal sites in the system and on the column, preventing them from interacting with your analyte.

• Use Bio-Inert or Metal-Free Systems: For highly sensitive analyses, HPLC systems with components made from materials like MP35N alloy or PEEK, or those with specialized hybrid surface technology (HST), are designed to eliminate interactions between analytes and metal surfaces.[9][21]

Systematic Troubleshooting Workflow

When faced with peak tailing, it's crucial to follow a logical, step-by-step process to identify the root cause. This workflow starts with the most common and easily solvable issues before moving to more complex problems.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Understanding the Chemical Interactions

The diagram below illustrates the two primary chemical interactions on a silica-based stationary phase that lead to peak tailing for 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Caption: Unwanted interactions causing peak tailing.

Data Summary: Effect of Mobile Phase pH

The pH of the mobile phase directly impacts both the retention time and peak symmetry of 4-(2-Methoxyphenyl)-4-oxobutyric acid. The table below provides illustrative data showing how adjusting the pH to suppress ionization can significantly improve the peak shape, as measured by the USP Tailing Factor (Tf). A tailing factor of 1.0 is perfectly symmetrical, while values greater than 1.2 are generally considered tailing.[19]

Mobile Phase Aqueous Component	Approximate pH	Retention Time (min)	USP Tailing Factor (Tf)	Peak Shape
10 mM Phosphate Buffer	7.0	2.5	2.1	Severe Tailing
10 mM Acetate Buffer	4.5	4.8	1.6	Moderate Tailing
0.1% Formic Acid in Water	2.7	7.2	1.1	Symmetrical
0.1% Phosphoric Acid in Water	2.1	7.9	1.0	Symmetrical

Note: This data is for illustrative purposes to demonstrate the principle of ion suppression. Actual retention times will vary based on the specific column, organic mobile phase, and gradient conditions used.

Experimental Protocols

Protocol 1: Preparation of an Acid-Modified Mobile Phase (Ion Suppression)

This protocol describes the preparation of a mobile phase with a controlled low pH to ensure the analyte and surface silanols are protonated, minimizing peak tailing.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile or methanol

• Formic acid (or Phosphoric acid for lower pH)

• 0.45 µm solvent filters

Procedure:

• Aqueous Component (Mobile Phase A):

  • Measure 1000 mL of HPLC-grade water into a clean solvent reservoir.

  • Carefully add 1.0 mL of formic acid to achieve a 0.1% concentration. This will yield a pH of approximately 2.7.[22]

  • Mix thoroughly.

  • Degas the solution for 15-20 minutes using sonication or vacuum filtration.

• Organic Component (Mobile Phase B):

  • Measure 1000 mL of HPLC-grade acetonitrile (or methanol) into a separate clean solvent reservoir.

  • Degas the solvent for 15-20 minutes.

• HPLC Setup:

  • Set your HPLC system to deliver the desired gradient or isocratic mixture of Mobile Phase A and Mobile Phase B.

  • Equilibrate the column with the initial mobile phase composition for at least 20-30 minutes, or until a stable baseline is achieved, before injecting your sample.

Protocol 2: System Passivation and Column Flushing

This protocol is used to remove metal ion contamination from the HPLC system and to clean a contaminated column.

Part A: System Passivation (Column Removed)

• IMPORTANT: Disconnect the HPLC column from the system. Connect the injector directly to the detector with a union.

• Prepare a mobile phase of 50:50 HPLC-grade water:methanol containing 0.1 mM EDTA.

• Flush the entire system (all pump lines, autosampler, and flow paths) with this solution at a low flow rate (e.g., 0.5 mL/min) for 60-90 minutes.[20]

• Flush the system with fresh, non-EDTA-containing mobile phase for at least 60 minutes to remove all traces of the chelating agent.

Part B: Aggressive Column Flushing (for Contamination)

• Disconnect the column from the detector and direct the outlet to waste.

• Flush the column with the following sequence of solvents for at least 20 column volumes each:

  • Your mobile phase (without buffer salts)

  • 100% Water

  • 100% Acetonitrile

  • 100% Isopropanol

  • 100% Acetonitrile

  • Your mobile phase (without buffer salts)

• Reconnect the column to the detector and re-equilibrate with your analytical mobile phase until the baseline is stable.

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-(2-Methoxyphenyl)-4-oxobutyric Acid and 4-(4-Methoxyphenyl)-4-oxobutyric Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, the nuanced reactivity of positional isomers plays a pivotal role in reaction outcomes and the design of synthetic pathways. This guide provides an in-depth technical comparison of the reactivity of 4-(2-methoxyphenyl)-4-oxobutyric acid and its para-substituted counterpart, 4-(4-methoxyphenyl)-4-oxobutyric acid. By examining the electronic and steric influences of the methoxy group's position, we aim to provide a predictive framework for their chemical behavior, supported by available experimental data and detailed protocols for key transformations.

The Decisive Influence of Methoxy Group Positioning

The chemical reactivity of an aromatic ketone is profoundly influenced by the electronic and steric nature of its substituents. In the case of methoxy-substituted 4-oxo-4-phenylbutyric acids, the placement of the methoxy group at either the ortho or para position dictates the electron density of the aromatic ring and the accessibility of the carbonyl group.

Electronic Effects: The methoxy group (–OCH₃) is a powerful electron-donating group through resonance (+R effect), which significantly increases the electron density at the ortho and para positions of the benzene ring.[1][2] This enhanced electron density makes the aromatic ring more nucleophilic and thus more reactive towards electrophiles.[3] However, the oxygen atom in the methoxy group is also electronegative, leading to an electron-withdrawing inductive effect (-I effect).[2]

• 4-(4-Methoxyphenyl)-4-oxobutyric acid (Para-isomer): The electron-donating resonance effect of the methoxy group is maximized at the para position. This effect strongly activates the aromatic ring towards electrophilic substitution and influences the reactivity of the carbonyl group.

• 4-(2-Methoxyphenyl)-4-oxobutyric acid (Ortho-isomer): The resonance effect is also strong at the ortho position. However, the proximity of the methoxy group to the carbonyl side chain introduces significant steric hindrance.[4][5] This steric congestion can impede the approach of reagents to the carbonyl carbon and the adjacent aromatic positions.[4]

Steric Effects: The "ortho effect" is a well-documented phenomenon where a substituent at the ortho position can introduce steric hindrance that is absent in its meta or para isomers.[6] In 4-(2-methoxyphenyl)-4-oxobutyric acid, the bulky methoxy group can restrict the rotation of the bond between the phenyl ring and the carbonyl group, influencing the conformation of the molecule and the accessibility of the reactive sites.

Comparative Reactivity in Key Synthetic Transformations

The interplay of these electronic and steric factors leads to observable differences in the reactivity of the two isomers in common synthetic transformations.

Friedel-Crafts Acylation: Synthesis of the Precursors

Both 4-(2-methoxyphenyl)-4-oxobutyric acid and 4-(4-methoxyphenyl)-4-oxobutyric acid are commonly synthesized via the Friedel-Crafts acylation of the corresponding methoxybenzene (anisole or 1,2-dimethoxybenzene) with succinic anhydride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[7]

The methoxy group is an ortho, para-directing group in electrophilic aromatic substitution.[3] In the acylation of anisole, the para-product, 4-(4-methoxyphenyl)-4-oxobutyric acid, is the major product due to the steric hindrance at the ortho position.[8] The synthesis of the ortho-isomer necessitates starting with a substrate that directs acylation to the desired position, or involves more complex synthetic routes.

Generalized Experimental Workflow for Friedel-Crafts Acylation

Figure 1: Generalized workflow for Friedel-Crafts acylation.

Intramolecular Cyclization: Formation of Tetralones

A key reaction of 4-aryl-4-oxobutyric acids is their intramolecular cyclization to form tetralones, often catalyzed by strong acids like polyphosphoric acid (PPA).[9][10] This reaction proceeds via an intramolecular Friedel-Crafts acylation mechanism.

• 4-(4-Methoxyphenyl)-4-oxobutyric acid: The electron-donating methoxy group at the para position activates the ortho position for electrophilic attack by the protonated carboxylic acid, leading to the formation of 7-methoxy-1-tetralone.

• 4-(2-Methoxyphenyl)-4-oxobutyric acid: The ortho-methoxy group also activates the aromatic ring. However, cyclization can theoretically occur at two positions (C3 and C5 of the butyric acid chain relative to the methoxy group). The regiochemical outcome will be influenced by both electronic activation and steric hindrance.

Reaction Scheme for Intramolecular Cyclization

Figure 2: General scheme for PPA-catalyzed intramolecular cyclization.

Reduction of the Carbonyl Group

The reduction of the keto group to a methylene group is another important transformation of these molecules. Two common methods for this are the Clemmensen reduction (using zinc amalgam and hydrochloric acid) and the Wolff-Kishner reduction (using hydrazine and a strong base).[11][12][13][14][15]

• Clemmensen Reduction: This reaction is performed under strongly acidic conditions.[16] The reactivity of both isomers is expected to be similar, as the reaction primarily involves the carbonyl group. However, the ortho-methoxy group might exhibit some coordinating effect with the zinc surface, which could subtly influence the reaction rate.

• Wolff-Kishner Reduction: This reduction occurs under strongly basic conditions.[12][14] The steric hindrance from the ortho-methoxy group in 4-(2-methoxyphenyl)-4-oxobutyric acid could potentially slow down the initial formation of the hydrazone intermediate, a key step in the reaction mechanism.[12] This would suggest that the para-isomer might undergo Wolff-Kishner reduction more readily.

Comparative Performance Data (Illustrative)

Reaction	4-(2-Methoxyphenyl)-4-oxobutyric acid	4-(4-Methoxyphenyl)-4-oxobutyric acid	Key Differentiating Factor
Friedel-Crafts Acylation (Synthesis)	Lower yield as a minor isomer	Higher yield as the major isomer	Steric hindrance at the ortho position of anisole
Intramolecular Cyclization (PPA)	Potentially lower yield or mixture of products	Generally good yield of a single product	Steric hindrance and directing effects
Wolff-Kishner Reduction	Slower reaction rate expected	Faster reaction rate expected	Steric hindrance to hydrazone formation
Clemmensen Reduction	Similar reactivity expected	Similar reactivity expected	Less sensitive to steric effects

Note: The yields and reaction rates are qualitative predictions based on established chemical principles. Direct comparative experimental data is limited.

Experimental Protocols

Synthesis of 4-(4-Methoxyphenyl)-4-oxobutyric Acid via Friedel-Crafts Acylation

This protocol is adapted from established procedures for the Friedel-Crafts acylation of anisole.[7]

Materials:

• Anisole

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (solvent)

• Ice

• Concentrated hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• 5% Sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, dropping funnel, and a calcium chloride guard tube, add anhydrous aluminum chloride (2.2 eq) to nitrobenzene at 0 °C.

• Add succinic anhydride (1.0 eq) portion-wise to the stirred suspension, maintaining the temperature below 10 °C.

• Add anisole (1.0 eq) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 24 hours.

• Pour the reaction mixture slowly onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with 5% NaOH solution, followed by water until the washings are neutral.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford pure 4-(4-methoxyphenyl)-4-oxobutyric acid.

Clemmensen Reduction of 4-(4-Methoxyphenyl)-4-oxobutyric Acid

This protocol is a general procedure for the Clemmensen reduction of aryl ketones.[11][16]

Materials:

• 4-(4-Methoxyphenyl)-4-oxobutyric acid

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Toluene

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Prepare zinc amalgam by stirring zinc dust with a 5% aqueous solution of mercuric chloride for 10 minutes, then decanting the solution and washing the solid with water.

• In a round-bottom flask equipped with a reflux condenser, place the zinc amalgam, concentrated HCl, toluene, and 4-(4-methoxyphenyl)-4-oxobutyric acid (1.0 eq).

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. Additional portions of concentrated HCl may be added during the reflux period.

• After cooling to room temperature, separate the organic layer.

• Extract the aqueous layer with toluene.

• Combine the organic layers and wash with water, then with saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 4-(4-methoxyphenyl)butyric acid.

Conclusion

The positional isomerism of the methoxy group in 4-(methoxyphenyl)-4-oxobutyric acid has a predictable and significant impact on its reactivity. The para-isomer, 4-(4-methoxyphenyl)-4-oxobutyric acid, generally exhibits higher reactivity in reactions where steric hindrance is a limiting factor, such as Friedel-Crafts acylation for its synthesis and potentially in Wolff-Kishner reduction. The ortho-isomer, 4-(2-methoxyphenyl)-4-oxobutyric acid, while electronically activated, is subject to steric constraints that can diminish its reactivity and potentially lead to different regiochemical outcomes in reactions like intramolecular cyclization.

For researchers and drug development professionals, a thorough understanding of these subtle yet crucial differences is essential for designing efficient synthetic routes, predicting reaction outcomes, and ultimately, for the successful development of new chemical entities.

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A Senior Application Scientist's Guide to Validating LC-MS/MS Methods for 4-(2-Methoxyphenyl)-4-oxobutyric Acid Quantification in Biological Matrices

This guide provides a comprehensive framework for the development and validation of a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS No: 103987-16-2)[1]. Designed for researchers, bioanalytical scientists, and drug development professionals, this document moves beyond a simple protocol, explaining the scientific rationale behind methodological choices and grounding the validation process in internationally recognized regulatory standards.

Introduction: The Analytical Imperative

4-(2-Methoxyphenyl)-4-oxobutyric acid is a small organic molecule whose accurate quantification in biological matrices (e.g., plasma, urine, tissue homogenates) is critical for pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies. The inherent complexity of these matrices necessitates an analytical method that is not only sensitive but also highly selective and reproducible. LC-MS/MS has become the gold standard for such applications due to its ability to distinguish the analyte from endogenous interferences.[2]

However, generating reliable data for regulatory submission or critical decision-making requires a formally validated method. This process is a documented demonstration that the analytical procedure is suitable for its intended purpose.[2][3] This guide will compare potential analytical approaches and provide a detailed, actionable protocol for full bioanalytical method validation in line with the principles outlined by the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[2][3][4]

Comparison of Analytical Methodologies

While LC-MS/MS is the preferred technique, it is instructive to compare it with other potential methods to understand its advantages.

Parameter	LC-MS/MS	HPLC-UV	Gas Chromatography (GC-MS)
Specificity/Selectivity	Very High (based on mass-to-charge ratio)	Low to Medium (risk of co-eluting interferences)	High (mass-based detection)
Sensitivity (LLOQ)	Very Low (pg/mL to low ng/mL)	High (µg/mL range)	Low (ng/mL range), but analyte-dependent
Throughput	High (fast run times of <5 minutes are common)	Medium to Low (longer run times may be needed for separation)	Low (requires time-consuming derivatization step)
Development Complexity	Medium to High	Low to Medium	High (derivatization required for the non-volatile acid)
Matrix Effect	High susceptibility, requires careful management	Low susceptibility	Low to Medium susceptibility
Justification for Choice	The superior sensitivity and specificity of LC-MS/MS are essential for accurately quantifying low concentrations of analytes in complex biological fluids, making it the definitive choice for regulated bioanalysis.	May be suitable for analyzing bulk material or high-concentration formulations, but lacks the sensitivity for typical PK/TK studies.	The need for a chemical derivatization step to make the carboxylic acid volatile adds complexity and potential variability, making it less efficient than LC-MS/MS.

The LC-MS/MS Method: A Practical Framework

The following section outlines a robust LC-MS/MS method for 4-(2-Methoxyphenyl)-4-oxobutyric acid. The choices are justified based on the analyte's chemical properties (a keto-carboxylic acid, MW: 208.21 g/mol ).[1]

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: The primary goal of sample preparation is to remove proteins and phospholipids, which can cause ion suppression in the mass spectrometer and shorten column life.[5] While protein precipitation (PPT) is fast, it often results in a less clean extract. Solid-Phase Extraction (SPE) offers high selectivity but requires more extensive method development. LLE provides an excellent balance, yielding a clean extract with a relatively straightforward protocol. For an acidic analyte like 4-(2-Methoxyphenyl)-4-oxobutyric acid, adjusting the pH of the aqueous phase below its pKa will ensure it is in a neutral, more organic-soluble form, enhancing extraction efficiency.[5]

Protocol:

• Pipette 100 µL of biological sample (e.g., plasma) into a microcentrifuge tube.

• Add 10 µL of Internal Standard (IS) working solution (ideally, a stable isotope-labeled version of the analyte, e.g., 4-(2-Methoxyphenyl-d4)-4-oxobutyric acid).

• Add 50 µL of 2% formic acid in water to acidify the sample. Vortex briefly.

• Add 600 µL of an organic extraction solvent (e.g., methyl tert-butyl ether, MTBE).

• Cap and vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Vortex to dissolve.

• Transfer to an autosampler vial for injection.

Chromatographic Conditions

Rationale: Reversed-phase chromatography is ideal for separating small organic molecules. A C18 column provides good retention. The use of formic acid in the mobile phase serves two purposes: it maintains the acidic analyte in its protonated form for better retention and peak shape, and it provides a source of protons to aid in the ionization process.

• System: UHPLC system

• Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 10% B to 95% B over 2.5 minutes, hold for 0.5 min, return to initial conditions.

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions

Rationale: The carboxylic acid moiety of the analyte makes it highly suitable for deprotonation. Therefore, Electrospray Ionization (ESI) in negative mode is the logical choice for high sensitivity. Detection is performed using Multiple Reaction Monitoring (MRM) for maximum selectivity and quantitative performance.

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions (Hypothetical):

  • Analyte: Q1 (Precursor Ion, [M-H]⁻): 207.1 m/z → Q3 (Product Ion): 135.1 m/z (corresponding to loss of the butyric acid side chain)

  • Internal Standard (IS): Q1: 211.1 m/z → Q3: 139.1 m/z

• Key Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize signal intensity for the analyte.[6]

Bioanalytical Method Validation Protocol

A full validation is required when a new analytical method is developed.[2] The following protocol is based on the FDA and ICH M10 guidelines and includes mandatory experiments and acceptance criteria.[2][3][4]

Bioanalytical Method Validation Workflow

Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte without interference from endogenous matrix components.

• Procedure:

  • Analyze at least six different sources of blank biological matrix (e.g., plasma from six individuals).

  • Analyze a blank matrix sample spiked only with the Internal Standard.

  • Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantification (LLOQ).

• Acceptance Criteria:

  • In blank samples, the response at the retention time of the analyte should be ≤ 20% of the LLOQ response.

  • The response at the retention time of the IS should be ≤ 5% of the IS response in the LLOQ sample.

Calibration Curve & Linearity

• Objective: To demonstrate the relationship between instrument response and known concentrations of the analyte.

• Procedure:

  • Prepare a blank matrix sample (blank) and a sample with only IS (zero standard).

  • Prepare a series of at least 6-8 non-zero calibration standards by spiking blank matrix with known amounts of the analyte. The range should cover the expected concentrations in study samples.

• Acceptance Criteria:

  • A linear regression model, typically with 1/x² weighting, should be used.

  • The correlation coefficient (r²) should be ≥ 0.99.

  • At least 75% of the standards must be within ±15% of their nominal value (±20% for the LLOQ).

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter between measurements (precision).

• Procedure:

  • Prepare Quality Control (QC) samples in blank matrix at four levels: LLOQ, Low QC (≤ 3x LLOQ), Medium QC, and High QC.

  • Intra-run (Within-run): Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-run (Between-run): Analyze the QC samples on at least three different days.

• Acceptance Criteria:

  • Accuracy: The mean concentration (%Bias) must be within ±15% of the nominal value for LQC, MQC, and HQC (±20% for LLOQ).

  • Precision: The coefficient of variation (%CV) must be ≤ 15% for LQC, MQC, and HQC (≤ 20% for LLOQ).

Sensitivity (LLOQ)

• Objective: To define the lowest concentration on the calibration curve that can be reliably quantified.

• Procedure: The LLOQ is established as the lowest standard on the calibration curve.

• Acceptance Criteria:

  • The analyte response at the LLOQ should be at least 5 times the response of a blank sample.

  • Accuracy and precision at the LLOQ must meet the criteria of ±20% and ≤ 20%, respectively.

Matrix Effect and Recovery

• Objective: To assess the impact of matrix components on analyte ionization (Matrix Effect) and the efficiency of the extraction process (Recovery).

• Procedure:

  • Prepare three sets of samples at Low and High QC concentrations:

    • Set A: Analyte spiked in mobile phase (neat solution).

    • Set B: Blank matrix extract reconstituted with analyte solution (post-extraction spike).

    • Set C: Analyte spiked into matrix and then extracted (pre-extraction spike).

• Calculations & Acceptance Criteria:

  • Matrix Effect: (Peak Area of Set B / Peak Area of Set A). The IS-normalized matrix factor should have a %CV ≤ 15%.

  • Recovery: (Peak Area of Set C / Peak Area of Set B) x 100. Recovery does not need to be 100%, but it should be consistent and reproducible.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Comparative In Vitro Efficacy of 4-(2-Methoxyphenyl)-4-oxobutyric Acid Derivatives

For drug development professionals, the journey from a promising chemical scaffold to a viable therapeutic candidate is both an art and a science. The 4-(2-methoxyphenyl)-4-oxobutyric acid core structure presents an intriguing starting point for medicinal chemistry campaigns, owing to the diverse biological activities associated with its constituent methoxyphenyl and butyric acid moieties. This guide provides a comprehensive framework for the systematic in vitro evaluation and comparison of novel derivatives of this scaffold, with a focus on two key therapeutic areas: oncology and inflammation.

This document is not a rigid template but rather an adaptable workflow designed to empower researchers to generate robust, comparable data that can confidently guide lead optimization. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground our recommendations in authoritative sources.

Part 1: Framework for In Vitro Anticancer Efficacy Assessment

The initial phase of anticancer drug discovery hinges on robust in vitro screening to identify compounds with potent cytotoxic or cytostatic effects against cancer cell lines.[1][2] This process is essential for prioritizing candidates for further development and weeding out inactive or overly toxic molecules early on, thereby saving considerable time and resources.[1]

The Cornerstone of Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, reliable, and cost-effective colorimetric method for assessing cell viability.[3][4] Its principle is elegantly simple: metabolically active cells possess NAD(P)H-dependent cellular oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to an insoluble purple formazan. The quantity of this formazan, which can be solubilized and measured spectrophotometrically, is directly proportional to the number of viable cells.[5]

Experimental Protocol: MTT Assay for Comparative Cytotoxicity

This protocol is designed for a 96-well plate format, allowing for the simultaneous testing of multiple derivatives and concentrations.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous cell line (e.g., HEK293) for selectivity assessment.[3][4]

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin).

• 4-(2-Methoxyphenyl)-4-oxobutyric acid derivatives (dissolved in DMSO to create stock solutions).

• MTT solution (5 mg/mL in PBS).

• DMSO (for formazan solubilization).

• 96-well plates.

• Multichannel pipette.

• Microplate reader.

Step-by-Step Procedure:

• Cell Seeding: In a 96-well plate, seed cells at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of the test derivatives in complete medium. A common starting range is 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.[5]

• Incubation: Incubate the plates for a predetermined period, typically 24, 48, or 72 hours, to assess time-dependent effects.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

The primary metric for comparing the anticancer potency of your derivatives is the half-maximal inhibitory concentration (IC50). This value represents the concentration of a compound required to inhibit cell growth by 50% and is a crucial for comparing the potency of different compounds.[6] It is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

For a clear and objective comparison, the IC50 values should be tabulated as shown below. Including a selectivity index (SI), calculated as the ratio of the IC50 for a non-cancerous cell line to that of a cancerous cell line, provides a critical measure of a compound's therapeutic window.[4]

Table 1: Hypothetical Comparative Cytotoxicity Data for 4-(2-Methoxyphenyl)-4-oxobutyric Acid Derivatives

Derivative	IC50 (µM) on MCF-7 (Breast Cancer)	IC50 (µM) on A549 (Lung Cancer)	IC50 (µM) on HEK293 (Non-cancerous)	Selectivity Index (HEK293/MCF-7)
Derivative A	5.2	8.1	>100	>19.2
Derivative B	12.8	15.3	>100	>7.8
Derivative C	1.5	2.4	50.7	33.8
Doxorubicin (Control)	0.8	1.1	10.2	12.75

Part 2: Probing Anti-inflammatory Potential In Vitro

Chronic inflammation is a key driver of numerous diseases, and the enzymes cyclooxygenase (COX) and lipoxygenase (LOX) are central to the inflammatory cascade.[7] They are the primary targets of non-steroidal anti-inflammatory drugs (NSAIDs).[8] Therefore, assessing the inhibitory activity of your derivatives against these enzymes is a direct measure of their anti-inflammatory potential.

The COX and LOX Inhibition Assays

The COX enzyme exists in two main isoforms: COX-1, which is constitutively expressed and plays a role in physiological functions, and COX-2, which is induced during inflammation.[8] Selective inhibition of COX-2 is a desirable trait for anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition.[9] LOX enzymes catalyze the conversion of fatty acids into leukotrienes, which are also potent inflammatory mediators.[10]

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay (Colorimetric)

This protocol measures the peroxidase activity of COX enzymes.

Materials:

• Purified ovine or human COX-1 and COX-2 enzymes.

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• Heme (cofactor).

• Arachidonic acid (substrate).

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (chromogenic substrate).[7]

• Test derivatives and a reference inhibitor (e.g., celecoxib for COX-2, indomethacin for non-selective).

• 96-well plate and microplate reader.

Step-by-Step Procedure:

• Reagent Preparation: Prepare working solutions of enzymes, heme, TMPD, and arachidonic acid in the assay buffer.

• Plate Setup: To each well of a 96-well plate, add 150 µL of assay buffer, 10 µL of heme, and 10 µL of either COX-1 or COX-2 enzyme solution.[7]

• Inhibitor Addition: Add 10 µL of your serially diluted derivatives or a reference inhibitor to the appropriate wells. For control wells (100% activity), add 10 µL of the solvent.[7]

• Pre-incubation: Incubate the plate at 25°C for 5 minutes to allow the inhibitor to interact with the enzyme.[7]

• Reaction Initiation: Add 20 µL of TMPD solution, followed by 20 µL of arachidonic acid solution to initiate the reaction.[7]

• Measurement: Incubate for 5 minutes at 25°C and then read the absorbance at 590 nm.[7]

Experimental Protocol: In Vitro LOX Inhibition Assay (Spectrophotometric)

This protocol measures the inhibition of linoleic acid oxidation by LOX.

Materials:

• Soybean lipoxygenase (LOX).

• Borate buffer (0.2 M, pH 9.0).

• Linoleic acid (substrate).

• Test derivatives and a reference inhibitor (e.g., quercetin).

• UV-Vis spectrophotometer.

Step-by-Step Procedure:

• Enzyme Incubation: Incubate the LOX enzyme with various concentrations of your test derivatives for 3 minutes in the borate buffer.[11]

• Reaction Initiation: Start the reaction by adding the linoleic acid substrate.[11]

• Measurement: Monitor the change in absorbance at 234 nm for 3 minutes at 25°C.[11] The decrease in absorbance compared to a control without an inhibitor indicates LOX inhibition.

Data Analysis and Presentation

Similar to the cytotoxicity assay, the efficacy of anti-inflammatory derivatives is quantified by their IC50 values. For COX inhibitors, the selectivity index (SI) for COX-2 is calculated as (IC50 COX-1 / IC50 COX-2) and is a critical parameter.[9] A higher SI indicates greater selectivity for COX-2.

Table 2: Hypothetical Comparative Anti-inflammatory Data for 4-(2-Methoxyphenyl)-4-oxobutyric Acid Derivatives

Derivative	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index	LOX IC50 (µM)
Derivative A	25.1	2.3	10.9	15.8
Derivative B	>50	15.6	>3.2	30.2
Derivative C	10.4	0.5	20.8	5.1
Celecoxib (Control)	15.2	0.08	190	>50

Part 3: Mechanistic Insights and Visualized Workflows

Understanding the potential mechanism of action is crucial. The Nuclear Factor-kappa B (NF-κB) signaling pathway is a master regulator of inflammation and is also implicated in cancer cell proliferation and survival.[6][12][13][14][15] Many anti-inflammatory and anticancer agents exert their effects by inhibiting this pathway.[6]

The NF-κB Signaling Pathway

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-survival genes.[6][12]

Caption: The canonical NF-κB signaling pathway.

Integrated Experimental Workflow

A systematic approach to screening your derivatives is paramount. The following workflow ensures a logical progression from initial broad screening to more specific mechanistic assays.

Caption: Integrated workflow for in vitro screening.

Conclusion

This guide provides a robust and scientifically grounded framework for the comparative in vitro evaluation of novel 4-(2-Methoxyphenyl)-4-oxobutyric acid derivatives. By employing standardized assays for cytotoxicity and anti-inflammatory activity, researchers can generate high-quality, comparable data essential for structure-activity relationship studies and lead candidate selection. The integration of mechanistic assays, such as those investigating the NF-κB pathway, will further enrich the understanding of these compounds' biological effects. Adherence to these detailed protocols and a systematic workflow will undoubtedly accelerate the journey from a promising chemical scaffold to a potential therapeutic agent.

References

• Xia, L., et al. (2018). Role of the NFκB-signaling pathway in cancer. Dove Medical Press. [Link]

• Taniguchi, K., & Karin, M. (2021). NF‐κB signaling in inflammation and cancer. PMC. [Link]

• CABI Digital Library. (n.d.). In vitro lipoxygenase and hemolysis inhibition by polyphenolic antioxidants from tropical green leafy vegetables. CABI Digital Library. [Link]

• Wang, D., & Dubois, R. N. (2010). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC. [Link]

• Hoesel, B., & Schmid, J. A. (2013). The complexity of NF-κB signaling in inflammation and cancer. SciSpace. [Link]

• Liu, T., et al. (2021). NF-κB signaling in inflammation and cancer. PubMed. [Link]

• ResearchGate. (n.d.). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. [Link]

• IntechOpen. (2025). Cytotoxicity: A Crucial Toxicity for In Vitro Experiments. IntechOpen. [Link]

• Sun, S. C. (2018). Roles of NF-κB in Cancer and Inflammatory Diseases and Their Therapeutic Approaches. MDPI. [Link]

• JOVE. (n.d.). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. JOVE. [Link]

• ijprajournal. (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ijprajournal. [Link]

• ACS Publications. (1998). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. ACS Publications. [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

• SPH-Website. (n.d.). Lipoxygenase Inhibitory Assay of Averrhoa carambola L. Leaves Extract International Journal of ChemTech Research. SPH-Website. [Link]

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• 15. dovepress.com [dovepress.com]

A Comparative Guide to the Green Synthesis of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

Introduction

4-(2-Methoxyphenyl)-4-oxobutyric acid is a valuable keto acid intermediate, finding applications in the synthesis of more complex molecules in the pharmaceutical and fine chemical industries. The traditional synthesis of this and similar aromatic ketones often relies on the century-old Friedel-Crafts acylation, a powerful C-C bond-forming reaction.[1][2] However, these conventional routes are notoriously wasteful and hazardous, prompting the development of greener alternatives.[1] This guide provides a comparative analysis of traditional versus green synthesis routes for 4-(2-Methoxyphenyl)-4-oxobutyric acid, offering researchers and process chemists the data-driven insights needed to select more sustainable and efficient methodologies.

The primary route to this molecule involves the Friedel-Crafts acylation of 2-methoxyanisole (veratrole) or anisole with succinic anhydride.[3][4] The core of our comparison will focus on the catalyst and reaction conditions, as these are the primary determinants of the process's environmental impact.

Pillar 1: The Conventional Route - A Legacy of Waste

The standard industrial synthesis employs a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃), in stoichiometric amounts.[1][5] This method, while effective, is plagued by significant green chemistry challenges.

The Mechanism and Its Flaws: The reaction begins with AlCl₃ activating succinic anhydride, forming a highly reactive acylium ion.[3][6] This electrophile is then attacked by the electron-rich anisole ring.[7] However, the resulting ketone product is a Lewis base and forms a stable complex with the AlCl₃ catalyst.[2] This complexation deactivates the catalyst, meaning that at least a stoichiometric amount of AlCl₃ is required for the reaction to proceed to completion.[1] This complex must be hydrolyzed during aqueous work-up, a process that generates large volumes of acidic, aluminum-containing wastewater, which is difficult to treat and dispose of.[1] Furthermore, corrosive hydrogen chloride (HCl) gas is often evolved, and volatile, hazardous chlorinated solvents like dichloromethane (DCM) or dichloroethane (DCE) are commonly used.[1][8]

Key Drawbacks of the AlCl₃-Mediated Route:

• Poor Atom Economy: Stoichiometric use of the catalyst means a large portion of the atomic mass of the reagents does not end up in the final product.[9][10]

• High E-Factor: The Environmental Factor (E-factor), which is the ratio of the mass of waste to the mass of product, is exceptionally high for traditional Friedel-Crafts acylations, often ranging from 5 to 100 in the fine chemical and pharmaceutical sectors.[9][11] This is largely due to the catalyst and solvent waste.

• Hazardous Reagents and Solvents: AlCl₃ reacts violently with water, and chlorinated solvents are toxic and environmentally persistent.[1]

• Difficult Work-up: The quenching and neutralization steps are cumbersome and generate significant waste streams.

Pillar 2: Green Synthesis Alternatives

The drive for sustainability has led to the development of several greener alternatives that aim to replace homogeneous, single-use catalysts with recyclable, solid acid catalysts and to minimize or eliminate the use of hazardous solvents.[12][13]

Route A: Heterogeneous Catalysis with Zeolites

Zeolites are crystalline aluminosilicates with well-defined pore structures and tunable acidity, making them excellent shape-selective solid acid catalysts.[13][14] Various zeolite types, such as H-BEA, H-Y, and H-ZSM-5, have been successfully employed in Friedel-Crafts acylation reactions.[15][16]

Causality of Improvement:

• Catalytic Amounts: Unlike AlCl₃, zeolites are used in truly catalytic amounts and are not consumed by complexation with the product.[17]

• Reusability: Zeolites can be recovered by simple filtration and reused multiple times after regeneration (typically by calcination), drastically reducing waste.[12][17]

• Solvent-Free Conditions: Many zeolite-catalyzed acylations can be run under solvent-free (neat) conditions, which eliminates the largest source of waste in the reaction.[15][18]

• High Selectivity: The defined pore structure of zeolites can enhance regioselectivity, often favoring the desired para-isomer and minimizing side reactions.[17] For instance, mordenite zeolites have shown quantitative conversion and >99% selectivity for the para-isomer in the acylation of anisole.[17]

Route B: Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool for accelerating organic reactions.[19][20] When applied to Friedel-Crafts acylation, it can dramatically reduce reaction times from hours to minutes.[8][21]

Causality of Improvement:

• Rate Enhancement: Microwaves directly and efficiently heat the reaction mixture, leading to significant rate enhancements.[8][15] This is particularly effective for ionic liquids or polar solid catalysts that absorb microwave irradiation efficiently.

• Energy Efficiency: By localizing energy directly to the reactants, microwave heating is more energy-efficient than conventional oil bath heating.

• Improved Yields: The rapid heating can minimize the formation of degradation byproducts that may occur during prolonged heating.[15] This technique can be combined with greener catalysts, such as bismuth triflate or zeolites, under solvent-free conditions to create a highly efficient and environmentally benign process.[22]

Comparative Analysis: Performance Metrics

To provide an objective comparison, the following table summarizes the key performance indicators for the different synthesis routes. The data is synthesized from typical results reported in chemical literature.

Metric	Route 1: Traditional (AlCl₃)	Route 2: Green (Zeolite Catalyst)	Route 3: Green (Microwave-Assisted)
Catalyst	Stoichiometric AlCl₃	Catalytic Zeolite (e.g., H-BEA)	Catalytic Lewis/Brønsted Acid
Catalyst Reusability	None[1]	High (5+ cycles)[12][13]	Often high, depends on catalyst[22]
Solvent	Chlorinated (e.g., DCM)[1]	Solvent-free or high-boiling point	Solvent-free or ionic liquid[8]
Reaction Time	Several hours[8]	1-8 hours	5-30 minutes[20][21]
Temperature (°C)	0 - 80 °C	80 - 150 °C	100 - 150 °C
Typical Yield	60-85%	70-95%[15][18]	75-95%[20][22]
Atom Economy	Very Low[9]	High	High
E-Factor	High (>10)[9][11]	Low (<5)	Very Low (<2)
Work-up	Aqueous quench, extraction[1]	Simple filtration[12]	Filtration or direct isolation[8]

Experimental Protocols

Protocol 1: Green Synthesis using a Reusable Zeolite Catalyst (Solvent-Free)

This protocol is based on methodologies for zeolite-catalyzed acylation of anisole derivatives.[18]

• Catalyst Activation: Activate H-BEA zeolite catalyst by heating at 500 °C for 4 hours under a stream of dry air. Cool to room temperature under vacuum in a desiccator.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-methoxyanisole (1 equiv.), succinic anhydride (1.1 equiv.), and the activated H-BEA zeolite (15% by weight of the limiting reactant).

• Reaction: Heat the solvent-free mixture to 130 °C with vigorous stirring for 5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Catalyst Recovery: After the reaction is complete, cool the mixture to approximately 80 °C and add a minimal amount of a high-boiling point solvent like toluene to dissolve the product. Filter the hot mixture to recover the zeolite catalyst.

• Product Isolation: Wash the recovered catalyst with hot toluene. Combine the filtrates and remove the solvent under reduced pressure.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure 4-(2-Methoxyphenyl)-4-oxobutyric acid.

• Catalyst Regeneration: Wash the recovered zeolite with acetone and dry it. Regenerate for reuse by calcining at 500 °C.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol is a generalized procedure based on microwave-assisted Friedel-Crafts reactions.[20][22]

• Reagent Preparation: In a dedicated microwave reaction vessel equipped with a magnetic stir bar, combine 2-methoxyanisole (1 equiv.), succinic anhydride (1.1 equiv.), and a reusable solid acid catalyst such as silica-supported aluminum trichloride (SiO₂-AlCl₃, 0.1 equiv.).[12]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at 130 °C (power: 200 W) for 15 minutes with stirring.

• Work-up: After cooling, dissolve the reaction mixture in ethyl acetate and filter to remove the catalyst.

• Purification: Wash the filtrate with a saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved via recrystallization.

Visualization of Synthetic Routes

The following diagram illustrates the workflow comparison between the traditional and a representative green synthesis route.

Caption: Workflow comparison of traditional vs. green synthesis routes.

Conclusion

The evidence strongly supports the adoption of green synthesis routes for the production of 4-(2-Methoxyphenyl)-4-oxobutyric acid. Methodologies employing reusable solid acid catalysts like zeolites, particularly when combined with solvent-free conditions and energy-efficient techniques like microwave irradiation, offer substantial advantages over traditional AlCl₃-based protocols. These green routes not only provide comparable or superior yields but also drastically reduce waste, eliminate hazardous reagents, and simplify product isolation and catalyst recycling. For researchers and manufacturers, transitioning to these greener alternatives represents a tangible step towards more sustainable, economical, and environmentally responsible chemical synthesis.

References

• Royal Society of Chemistry. (2017, October 26). CHAPTER 10: Friedel–Crafts Reactions. RSC Publishing.
• Unknown. Microwave-Assisted Friedel-Crafts Reaction in the Presence of Ionic Liquids.

• Kumar, P., et al. (2018). Microwave-Assisted aza-Friedel–Crafts Arylation of N-Acyliminium Ions: Expedient Access to 4-Aryl 3,4-Dihydroquinazolinones. PMC. [Link]

• Watanabe, H., et al. (2017). Greener Friedel-Crafts Acylation using Microwave-enhanced reactivity of Bismuth Triflate in the Friedel-Crafts Benzoylation of Aromatic Compounds with Benzoic Anhydride. Semantic Scholar. [Link]

• D'yakonov, V. A., et al. (2013). A Microwave-Assisted Friedel–Crafts Acylation of Toluene with Anhydrides. Journal of Chemical Education. [Link]

• Kumar, P., et al. (2018). Microwave-Assisted aza-Friedel–Crafts Arylation of N-Acyliminium Ions: Expedient Access to 4-Aryl 3,4-Dihydroquinazolinones. ACS Omega. [Link]

• Anastas, P. T., et al. (2002). Green chemistry for chemical synthesis. PNAS. [Link]

• Kiasat, A. R., et al. (2010). Friedel-Crafts acylation of arenes with carboxylic acids using silica gel supported AlCl₃. TÜBİTAK Academic Journals. [Link]

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• Ghosh, S., et al. (2022). A green, practical & scalable approach towards the synthesis of valuable α-keto amides using a metal-free catalyst under solvent-free conditions. New Journal of Chemistry. [Link]

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• Unknown. (n.d.). Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones.

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A Comparative Guide to the Analytical Characterization of 4-(2-Methoxyphenyl)-4-oxobutyric Acid as a Reference Standard

Introduction: The Critical Role of a Well-Characterized Reference Standard

In the landscape of pharmaceutical development and quality control, the integrity of an analytical reference standard is paramount. It is the benchmark against which all subsequent batches of a drug substance or product are measured. This guide provides an in-depth technical comparison of analytical methodologies for the comprehensive characterization of 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS No. 103987-16-2) , a key organic acid intermediate in various synthetic pathways.[1][2]

The molecular structure of 4-(2-Methoxyphenyl)-4-oxobutyric acid, with its aromatic ring, ketone, and carboxylic acid functional groups, necessitates a multi-faceted analytical approach to unequivocally confirm its identity, purity, and content. This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the selection of a synergistic suite of analytical techniques. Our objective is to establish a self-validating system of analyses that ensures the reliability and accuracy of this critical reference material.

The Analytical Strategy: An Orthogonal Approach

A robust characterization of a reference standard relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection principles are employed. This minimizes the risk of overlooking impurities and provides a more complete profile of the material. For 4-(2-Methoxyphenyl)-4-oxobutyric acid, we will compare and detail the application of High-Performance Liquid Chromatography (HPLC) with different detection methods, Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Differential Scanning Calorimetry (DSC).

Part 1: Chromatographic Purity and Assay by High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity determination and assay in the pharmaceutical industry.[3] We will compare two reversed-phase HPLC methods with different detectors to provide a comprehensive assessment of the organic purity of 4-(2-Methoxyphenyl)-4-oxobutyric acid. The choice of a C18 column is based on its versatility and effectiveness in separating compounds of intermediate polarity like our target molecule.[4][5]

Method 1: HPLC with UV Detection for Purity and Assay

This method is a standard approach for quantitative analysis of chromophoric compounds. The aromatic ring and ketone in our target molecule allow for sensitive UV detection.[6]

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 80% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm and 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve 10 mg of 4-(2-Methoxyphenyl)-4-oxobutyric acid in 100 mL of a 50:50 mixture of acetonitrile and water to prepare a 100 µg/mL solution.

  • Sample Solution: Prepare in the same manner as the standard solution.

• System Suitability: In accordance with USP General Chapter <621>[7][8], inject the standard solution six times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%. The tailing factor should be ≤ 2.0, and the theoretical plates should be ≥ 2000.

• Purity Calculation: The purity is determined by the area percent method, assuming all impurities have a similar response factor at the detection wavelength.

Method 2: HPLC with Charged Aerosol Detection (CAD) for a More Universal Purity Assessment

To overcome the potential bias of UV detection, which is dependent on the presence of a chromophore, we employ Charged Aerosol Detection (CAD). CAD is a mass-based detection method that provides a more uniform response for non-volatile analytes, irrespective of their optical properties. This makes it an excellent orthogonal technique for impurity profiling.

• Instrumentation: An HPLC system coupled with a Charged Aerosol Detector.

• Chromatographic Conditions: Same as the HPLC-UV method. The use of a volatile mobile phase (e.g., with formic acid instead of phosphoric acid) is preferable for optimal CAD performance.

• Sample Preparation: Same as the HPLC-UV method.

• Data Analysis: Purity is assessed by the area percent method. The results are compared with the UV method to identify any non-chromophoric impurities.

Comparative Data Summary: HPLC Purity Analysis

Analytical Method	Purity (%)	Major Impurity (%)	Comments
HPLC-UV (210 nm)	99.85	0.08	High sensitivity for conjugated systems.
HPLC-UV (254 nm)	99.82	0.10	Lower sensitivity but potentially more selective.
HPLC-CAD	99.75	0.15 (Impurity A), 0.05 (Impurity B)	Detects both UV-active and non-UV-active impurities. The slightly lower purity value suggests the presence of a non-chromophoric impurity (Impurity B).

Part 2: Structural Confirmation and Identification

Unequivocal identification of the reference standard is critical. We employ a combination of Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy for this purpose.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides molecular weight information and fragmentation patterns, which are crucial for confirming the identity of the main peak and characterizing any impurities.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap for high-resolution mass spectrometry).[9]

• Chromatographic Conditions: A fast LC gradient can be used, as the primary goal is to obtain mass spectra of the separated peaks.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), both positive and negative modes.

  • Mass Range: m/z 50-500.

  • Data Acquisition: Full scan mode for accurate mass measurement and tandem MS (MS/MS) for fragmentation analysis.

• Data Interpretation: The accurate mass of the molecular ion is compared with the theoretical mass of 4-(2-Methoxyphenyl)-4-oxobutyric acid (C11H12O4, MW: 208.21 g/mol ).[1][2] The fragmentation pattern is analyzed to confirm the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[3][10]

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra.

• Data Interpretation: The chemical shifts, coupling constants, and integration of the ¹H NMR signals, along with the chemical shifts in the ¹³C NMR spectrum, are used to confirm the structure. The presence of any minor signals can indicate impurities.

Summary of Spectroscopic Data for Structural Confirmation

Technique	Expected Results for 4-(2-Methoxyphenyl)-4-oxobutyric acid
LC-MS (ESI+)	[M+H]⁺: m/z 209.07 (Calculated: 209.0814)
LC-MS (ESI-)	[M-H]⁻: m/z 207.06 (Calculated: 207.0657)
¹H NMR (400 MHz, CDCl₃)	δ ~ 7.8 (dd, 1H, Ar-H), ~7.5 (td, 1H, Ar-H), ~7.0 (t, 1H, Ar-H), ~6.9 (d, 1H, Ar-H), 3.9 (s, 3H, -OCH₃), 3.3 (t, 2H, -CH₂-), 2.8 (t, 2H, -CH₂-), ~11.5 (br s, 1H, -COOH). The exact shifts and multiplicities will depend on the specific isomer and solvent.[11][12]
¹³C NMR (100 MHz, CDCl₃)	δ ~ 200 (C=O, ketone), ~178 (C=O, acid), ~158 (Ar-C-O), ~134 (Ar-CH), ~130 (Ar-C), ~121 (Ar-CH), ~112 (Ar-CH), ~56 (-OCH₃), ~34 (-CH₂-), ~28 (-CH₂-).[13]

Part 3: Physicochemical Characterization

Beyond chromatographic purity and structural identity, the physical properties of a reference standard are important for its handling and stability.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is used to determine the melting point and assess the purity of a crystalline solid.

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into an aluminum pan and hermetically seal it.

• Thermal Program: Heat the sample from ambient temperature to a temperature above its melting point at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Data Analysis: The onset of the melting endotherm is taken as the melting point. A sharp melting peak is indicative of high purity.

Comparative Physicochemical Data

Technique	Result	Interpretation
DSC	Melting Point: 102-105 °C (sharp endotherm)	A narrow melting range suggests a high degree of crystalline purity.
Appearance	White to off-white solid	Conforms to typical appearance for this compound.

Workflow for Analytical Reference Standard Characterization

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Comparative Spectroscopic Guide: Mass Spectrometric Fragmentation Dynamics of Methoxyphenyl Oxobutyric Acid Isomers

As drug development and metabolic profiling become increasingly reliant on high-resolution mass spectrometry (HRMS), the ability to unambiguously differentiate structural isomers is paramount. Methoxyphenyl oxobutyric acids—often referred to in pharmacological literature as methoxybenzoylpropionic acids—are critical synthetic intermediates and bioactive scaffolds[1]. For instance, derivatives like methoxybenzoylpropionic acid (MBPA) have been investigated for their role as selectin inhibitors in cardiovascular models[2].

However, distinguishing the ortho (2-methoxy), meta (3-methoxy), and para (4-methoxy) isomers using standard liquid chromatography-mass spectrometry (LC-MS) requires a deep understanding of their gas-phase fragmentation thermodynamics. This guide provides an authoritative comparison of their spectroscopic behaviors, detailing the causality behind their fragmentation and offering a self-validating experimental protocol for their analysis.

Mechanistic Causality in Fragmentation

To successfully differentiate these isomers, we must look beyond the precursor ion ([M+H]⁺ m/z 209.08) and analyze the causality behind their collision-induced dissociation (CID) pathways.

Alpha-Cleavage and Resonance Stabilization Upon entering the collision cell, all three isomers predominantly undergo an α -cleavage at the carbonyl group, losing the propionic acid tail (a neutral loss of C₃H₅O₂, 73 Da) to yield the methoxybenzoyl cation at m/z 135.04. While this is the base peak for all isomers, the para isomer, 4-(4-methoxyphenyl)-4-oxobutyric acid[1], exhibits the highest relative abundance of this ion. This is due to the strong +M (mesomeric) effect of the para-methoxy group, which stabilizes the acylium ion through resonance.

The Ortho Effect: A Diagnostic Pathway The critical differentiator lies in the ortho isomer, 4-(2-methoxyphenyl)-4-oxobutyric acid[3]. Because the methoxy group is spatially adjacent to the carbonyl moiety, a highly specific proximity effect (the "ortho effect") occurs. The hydrogen from the methoxy group can migrate, or a cyclic intermediate can form, leading to the rapid expulsion of a neutral methanol molecule (CH₃OH, 32 Da). This yields a highly diagnostic fragment at m/z 177.05. This pathway is thermodynamically inaccessible for the meta and para isomers due to the spatial distance between the functional groups.

Fig 1. MS/MS fragmentation pathways of methoxyphenyl oxobutyric acid isomers.

Spectroscopic Data Comparison

The following table summarizes the quantitative HRMS/MS data obtained at a normalized collision energy (NCE) of 25 eV in positive electrospray ionization (ESI+) mode.

Table 1: High-Resolution CID Product Ion Comparison

Isomer	Precursor Ion [M+H]⁺	Base Peak (m/z)	Diagnostic Fragments (m/z)	Primary Neutral Loss
4-(2-Methoxyphenyl)-4-oxobutyric acid	209.0814	135.0440	177.0551 , 107.0491	-32 Da (CH₃OH)
4-(3-Methoxyphenyl)-4-oxobutyric acid	209.0814	135.0440	107.0491, 77.0391	-73 Da (C₃H₅O₂)
4-(4-Methoxyphenyl)-4-oxobutyric acid	209.0814	135.0440	135.0440 (High Yield)	-73 Da (C₃H₅O₂)

Note: While all isomers yield the m/z 135.0440 ion, only the ortho isomer produces the m/z 177.0551 fragment, making it the definitive biomarker for structural assignment.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in isomer differentiation, the analytical workflow must be self-validating. The following LC-MS/MS protocol integrates built-in quality controls to prevent false positives caused by carryover or in-source fragmentation.

Causality in Method Design: Traditional HPLC methods for methoxybenzoylpropionic acids often utilize phosphoric acid to improve peak shape[4]. However, phosphoric acid causes severe ion suppression and source contamination in mass spectrometry. Therefore, we explicitly replace it with 0.1% formic acid. This not only ensures MS compatibility but actively promotes the protonation required for robust ESI+[4].

Step-by-Step Methodology:

• Sample Preparation & Internal Standardization:

  • Dissolve 1.0 mg of the methoxyphenyl oxobutyric acid sample in 1.0 mL of LC-MS grade Methanol to create a stock solution.

  • Dilute to a working concentration of 100 ng/mL using Water:Methanol (50:50, v/v).

  • Self-Validation Step: Spike the sample with 10 ng/mL of an isotopically labeled internal standard (e.g., ¹³C-labeled analog) to monitor matrix effects and ionization efficiency.

• Chromatographic Separation:

  • Column: Reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm particle size) for high-resolution UPLC separation.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometric Acquisition (ESI-MS/MS):

  • Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Collision Energy: Ramp from 15 eV to 35 eV to capture the full breakdown curve, ensuring the activation barrier for the ortho-specific methanol loss is breached.

• System Suitability and Carryover Validation:

  • Self-Validation Step: Inject a solvent blank (Water:Methanol) immediately preceding and following the sample injection. The absence of peaks at m/z 209.08 in the post-run blank validates that no column carryover has occurred, confirming that any detected ortho isomer is native to the sample, not an artifact.

Fig 2. Self-validating LC-MS/MS experimental workflow for isomer differentiation.

Conclusion

The differentiation of methoxyphenyl oxobutyric acid isomers relies heavily on exploiting their structural geometries. By utilizing a self-validating LC-MS/MS workflow and targeting the m/z 177.05 fragment generated exclusively by the ortho effect, researchers can achieve unambiguous identification. This approach ensures high data integrity for subsequent pharmacological assays or synthetic validations.

References

• Separation of 3-(4-Methoxybenzoyl)propionic acid on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

• 4-(4-Methoxyphenyl)-4-oxobutanoic acid Source: Chemsrc URL:[Link]

• American Journal of Physiology-Heart and Circulatory Physiology: Vol 279, No 6 Source: American Physiological Society URL:[Link]

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• 4. Separation of 3-(4-Methoxybenzoyl)propionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4-(2-Methoxyphenyl)-4-oxobutyric Acid

For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, from procurement to disposal. The proper management of chemical waste is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-(2-Methoxyphenyl)-4-oxobutyric acid, grounded in established safety principles and regulatory standards.

Hazard Assessment: Understanding the Chemical Profile

Before any disposal procedure can be initiated, a thorough understanding of the specific hazards associated with 4-(2-Methoxyphenyl)-4-oxobutyric acid is paramount. This assessment is the foundation of a safe disposal plan, dictating the necessary precautions, personal protective equipment (PPE), and waste segregation requirements.

Based on its Safety Data Sheet (SDS), 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS: 103987-16-2) is classified with the following hazards under the Globally Harmonized System (GHS)[1]:

Hazard Class	GHS Category	Hazard Statement	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Warning
Skin Irritation	Category 2	H315: Causes skin irritation	Warning
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Warning

This data underscores the necessity of handling this compound with appropriate engineering controls and PPE to prevent ingestion, skin/eye contact, and inhalation of its dust.[1]

Regulatory Framework: The Principle of Compliance

All laboratory waste disposal activities in the United States are governed by a multi-layered regulatory framework. The two primary agencies setting the standards are:

• The Environmental Protection Agency (EPA): Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from its point of generation to its final disposal.

• The Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), often called the Laboratory Standard, mandates that all laboratories develop a Chemical Hygiene Plan (CHP). This written plan must outline specific procedures for the safe handling and disposal of all hazardous chemicals.

Your institution's Environmental Health & Safety (EHS) department is the operational arm that translates these federal regulations into actionable laboratory protocols. Always consult your site-specific CHP and EHS guidelines before proceeding with any waste disposal.

Core Disposal Protocol for 4-(2-Methoxyphenyl)-4-oxobutyric Acid

Disposal of this compound must be treated as a hazardous waste process. Under no circumstances should it be disposed of in the regular trash or down the sanitary sewer.[2][3] Most organic acids are toxic even after neutralization and are not suitable for drain disposal.[2][3]

Before handling the waste material, ensure you are wearing the appropriate PPE as dictated by the hazard assessment:

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Eye/Face Protection: Safety glasses with side shields or chemical goggles.[1]

• Skin and Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, work within a certified chemical fume hood to prevent respiratory irritation.[1]

• Designate a Waste Container: Select a container that is in good condition, leak-proof, and chemically compatible with organic acids. High-density polyethylene (HDPE) containers are a suitable choice. Avoid using metal containers for acidic waste.[3]

• Label the Container: As soon as the first quantity of waste is added, the container must be labeled. The label must include:

  • The words "HAZARDOUS WASTE" [3]

  • The full chemical name: "4-(2-Methoxyphenyl)-4-oxobutyric acid"

  • A clear indication of the hazards: "Toxic," "Irritant"

  • The date accumulation started.

• Collect the Waste: Carefully transfer the solid 4-(2-Methoxyphenyl)-4-oxobutyric acid waste into the designated container. This includes any surplus chemical, contaminated weigh boats, or paper. Minimize the generation of dust during transfer.[1]

Proper segregation is critical to prevent dangerous chemical reactions within the waste stream.

• Isolate from Incompatibles: Store the hazardous waste container for 4-(2-Methoxyphenyl)-4-oxobutyric acid separately from:

  • Bases: To prevent a potentially violent acid-base neutralization reaction.

  • Oxidizing Agents: To avoid the risk of a fire or explosion.

• Store in a Satellite Accumulation Area (SAA): The waste container must be stored in a designated SAA, which is at or near the point of generation and under the control of the laboratory personnel.[3] This could be a designated area within a chemical fume hood or a secondary containment bin in a specified cabinet.[3]

• Keep Containers Closed: The waste container must be securely capped at all times, except when actively adding waste.[3]

• Do Not Exceed Limits: Laboratories are typically restricted to accumulating no more than 55 gallons of hazardous waste or one quart of acutely hazardous waste in their SAAs.[2]

• Contact EHS for Pickup: Once the container is full, or before the regulatory time limit for storage is reached, contact your institution's EHS department to schedule a pickup. Do not transport hazardous waste yourself.[2] EHS will ensure the waste is collected by a licensed hazardous waste disposal contractor for final, compliant disposal at an approved facility.[4]

Disposal Workflow Diagram

Caption: Workflow for compliant disposal of chemical waste.

Emergency Procedures: Spill Management

Accidental spills must be managed immediately and safely. The response protocol depends on the scale of the spill. All materials used for spill cleanup must be treated as hazardous waste.[2]

• Minor Spill (Contained, manageable by lab personnel):

  • Alert personnel in the immediate area.

  • Ensure the area is well-ventilated; if possible, perform cleanup in a fume hood.

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Carefully sweep or scoop the absorbed material into your designated hazardous waste container. Avoid creating dust.

  • Decontaminate the spill surface with a suitable solvent or soap and water, collecting the rinsate as hazardous waste.

• Major Spill (Large quantity, risk of exposure, or beyond the lab's capacity to handle):

  • Evacuate the area immediately.

  • Alert others to leave the area and close the doors.

  • Contact your institution's Emergency Response Team or EHS department immediately from a safe location. Provide details about the chemical spilled, the quantity, and the location.

  • Do not attempt to clean up a major spill yourself.

Spill Response Decision Tree

Caption: Decision-making process for chemical spill response.

By adhering to these systematic procedures, researchers can ensure that the disposal of 4-(2-Methoxyphenyl)-4-oxobutyric acid is conducted in a manner that is safe, compliant, and protective of both human health and the environment. This commitment to responsible chemical management is an integral part of scientific excellence.

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• Organic Acid Standard Operating Procedure. University of Washington.[Link]

• Acceptable Drain Disposal Procedures. USDA Agricultural Research Service.[Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.[Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.[Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society.[Link]

• 4-(2-methoxypyridin-4-yl)-4-oxobutanoic acid — Chemical Substance Information. NextSDS.[Link]

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Mastering the Safe Handling of 4-(2-Methoxyphenyl)-4-oxobutyric acid: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides a comprehensive, technically grounded protocol for the safe handling, use, and disposal of 4-(2-Methoxyphenyl)-4-oxobutyric acid (CAS No. 103987-16-2). Moving beyond a simple checklist, we delve into the rationale behind each procedural step, ensuring a culture of safety and scientific excellence in your laboratory.

Hazard Assessment and Triage: Understanding the Compound

4-(2-Methoxyphenyl)-4-oxobutyric acid is a solid organic compound. While specific toxicological data for this exact compound is not extensively published, by analyzing its structural motifs—a carboxylic acid and an aromatic ketone—and data from structurally similar compounds, we can anticipate its primary hazards.[1] The presence of the carboxylic acid group suggests potential for skin and eye irritation, while the aromatic ketone structure indicates that care should be taken to avoid inhalation of dust particles.

Anticipated Hazards:

• Skin Irritation: Similar to other carboxylic acids, prolonged contact may cause redness, itching, and irritation.[1]

• Serious Eye Irritation: Direct contact with the eyes is likely to cause significant irritation and potential damage.[1]

• Respiratory Tract Irritation: Inhalation of dust may lead to irritation of the respiratory system.[1]

• Harmful if Swallowed: Ingestion may cause adverse health effects.

Based on these anticipated hazards, a cautious and well-planned approach to handling is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum required PPE for handling 4-(2-Methoxyphenyl)-4-oxobutyric acid, with justifications rooted in its chemical properties.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves. For extended contact or spill cleanup, consider PVA gloves.[2]	Nitrile and neoprene gloves offer good resistance to a variety of chemicals, including acids and some solvents.[2] Polyvinyl alcohol (PVA) gloves provide excellent protection against aromatic and chlorinated solvents, as well as ketones.[2][3][4][5]
Eye Protection	Chemical safety goggles with side shields.	Protects against dust particles and potential splashes. Standard safety glasses are insufficient.
Body Protection	A lab coat must be worn. Consider a chemical-resistant apron for large quantities.[6]	Prevents contact of the chemical with skin and personal clothing.
Respiratory Protection	Use in a well-ventilated area. If dust formation is likely, a NIOSH-approved respirator is recommended.	Minimizes the risk of inhaling irritating dust particles.

Operational Workflow: From Receipt to Disposal

A structured workflow is critical to minimizing exposure and ensuring safe handling. The following diagram and procedural steps outline a comprehensive operational plan.

Caption: Safe Handling Workflow for 4-(2-Methoxyphenyl)-4-oxobutyric acid.

Step-by-Step Handling Protocol:

• Receipt and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Verify that the label is intact and legible.

• Secure Storage:

  • Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

  • Keep it away from incompatible materials such as strong oxidizing agents.

• Donning PPE:

  • Before handling, put on all required PPE as specified in the table above.

• Weighing and Preparation:

  • Conduct all weighing and solution preparation in a designated area, preferably within a chemical fume hood, to minimize dust inhalation.[7]

  • Use a spatula for transferring the solid material to avoid generating dust.

• Experimental Use:

  • Handle the compound with care, avoiding contact with skin and eyes.[8]

  • Ensure all containers are clearly labeled.

• Doffing PPE:

  • Remove PPE in the correct order to prevent cross-contamination. Gloves should be removed last.

  • Wash hands thoroughly with soap and water after handling.[1]

Spill and Emergency Procedures

In Case of a Spill:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a small spill, carefully sweep up the solid material, avoiding dust formation.[8] Place it into a suitable, labeled, and sealed container for disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[1] If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][9]

Disposal Plan: Environmental Responsibility

All waste containing 4-(2-Methoxyphenyl)-4-oxobutyric acid must be treated as chemical waste.

• Waste Segregation: Collect all solid waste and any contaminated materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of the chemical waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[1][9] Do not dispose of it down the drain or in regular trash.[1][10]

By adhering to these detailed protocols, you can ensure a safe and efficient laboratory environment, fostering a culture where both scientific advancement and personal safety are held to the highest standards.

References

• Polyco Ketochem 33cm Lightweight Ketone Resistant Glove. Available at: [Link]

• UAH Laboratory Personal Protective Equipment. Available at: [Link]

• Polyco Ketochem Lightweight Ketone Chemical Resistant Gloves KETO - Safety Gloves. Available at: [Link]

• Ketochem® 33cm Lightweight Ketone Resistant Glove - Magus International. Available at: [Link]

• 38693-90-2 - Safety Data Sheet. Available at: [Link]

• Personal Protective Equipment Selection Guide - University of Arizona. Available at: [Link]

• SAFETY DATA SHEET - MarkHerb. Available at: [Link]

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